5-A-4-Ddba

• CAS: 55480-22-3

Core Science & Biosynthesis

Technical Guide: Structural Classification & Optimization of 4,6-Disubstituted Aminoglycosides (The 5-A-4-Ddba Motif)

The following technical guide provides an in-depth analysis of the structural classification of aminoglycosides, specifically focusing on the 4,6-disubstituted 2-deoxystreptamine core and the specific structural motif interpreted here as 5-Amino-4-Deoxy-Dibekacin/Amikacin analogs (referenced as the "5-A-4-Ddba" motif).

This guide is designed for researchers in medicinal chemistry and pharmacology.[1]

Executive Summary & Core Classification

The aminoglycoside antibiotics are defined by their central aminocyclitol ring, typically 2-deoxystreptamine (2-DOS) .[1] The substitution pattern on this ring dictates the antibiotic's spectrum, toxicity profile, and susceptibility to Aminoglycoside Modifying Enzymes (AMEs).[1]

The 5-A-4-Ddba designation is interpreted in this guide as a structural code for 5-Amino-4-Deoxy-Disubstituted-Beta-Aminoglycosides (specifically the dideoxy class exemplified by Dibekacin and Arbekacin).[1] This subclass represents the pinnacle of rational drug design intended to evade enzymatic inactivation.[1]

The 2-Deoxystreptamine (2-DOS) Classification System

Aminoglycosides are strictly classified by the linkage position of amino sugars to the 2-DOS core:

Class	Linkage Pattern	Representative Compounds	Mechanism of Resistance Susceptibility
4,5-Disubstituted	Sugars at C4 and C5	Neomycin, Paromomycin, Ribostamycin	Highly susceptible to APH(3') and AAC(6') due to accessible hydroxyls on Ring III.[1]
4,6-Disubstituted	Sugars at C4 and C6	Kanamycin, Gentamicin, Tobramycin, Amikacin	Primary focus of "5-A-4-Ddba". Sterically hinders many AMEs; C6 linkage alters Ribosomal A-site docking.[1]
Apramycin-Like	Bicyclic fusion	Apramycin	Unique binding mode; resistant to most eukaryotic AMEs.[1]

The "5-A-4-Ddba" Structural Motif: Mechanism & Design

The "5-A-4-Ddba" motif refers to the specific chemical modifications applied to the Kanamycin/Gentamicin scaffold to create "Pseudo-aminoglycosides" that evade resistance.[1]

Structural Deconstruction[1]

• 5-A (5-Amino): Modification of the 2-DOS ring or the side chain (e.g., AHB side chain in Amikacin) to introduce a steric and electrostatic barrier against AAC(6') enzymes.[1]

• 4-D (4-Deoxy): Removal of the hydroxyl group at the C3' or C4' position (as seen in Dibekacin and Tobramycin ).[1] This removes the nucleophilic target for ANT(4') (Adenyltransferases) and APH(3') (Phosphotransferases).[1]

• dba (Dideoxy-beta-aminoglycoside): The core scaffold, typically 3',4'-dideoxykanamycin B (Dibekacin), which serves as the parent structure for further derivatization (e.g., Arbekacin).[1]

Mechanism of Action (MoA)

The 4,6-disubstituted aminoglycosides bind to the 16S rRNA of the 30S ribosomal subunit.[1]

• Binding Site: The drug docks into the A-site (Aminoacyl-tRNA site) , specifically interacting with nucleotides A1408, A1492, and A1493 .[1]

• Conformational Lock: The drug flips A1492 and A1493 out of the helix, mimicking the "closed" conformation induced by a correct codon-anticodon match.[1]

• Error Catastrophe: This lowers the energy barrier for incorrect tRNA acceptance, leading to mistranslation and accumulation of misfolded proteins, which triggers bacterial cell death.[1]

Visualization: Resistance Evasion Pathway

The following DOT diagram illustrates how the "5-A-4-Ddba" modifications (Deoxygenation and Side-chain addition) block AME access.

Caption: Comparative resistance profile. The 5-A-4-Ddba analog (green) lacks the hydroxyl targets required by APH and ANT enzymes, preserving ribosomal binding.[1]

Experimental Protocols for Validation

To validate the efficacy of a "5-A-4-Ddba" class candidate, the following self-validating protocols are required.

Minimum Inhibitory Concentration (MIC) Assay

Objective: Quantify the potency of the analog against AME-producing strains.[1]

Materials:

• Muller-Hinton Broth (cation-adjusted).[1]

• Test Strains: E. coli ATCC 25922 (Control), P. aeruginosa (Gentamicin-resistant, ANT(2'') positive).[1]

• Resazurin dye (viability indicator).[1]

Workflow:

• Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (

  CFU/mL), then dilute 1:100.

• Plate Setup: Use 96-well plates. Serial dilute the aminoglycoside from 64

  g/mL to 0.125 g/mL.

• Incubation: Add 50

  L inoculum to each well. Incubate at 37°C for 16-20 hours.

• Readout: Add 10

  L Resazurin (0.01%).[1] Incubate 1 hour. Blue = No Growth (Inhibition); Pink = Growth.[1]

• Validation: Control strain MIC must fall within CLSI ranges (e.g., 0.25 - 1.0

  g/mL for Gentamicin).

In Vitro Translation Inhibition Assay

Objective: Confirm the mechanism of action is ribosomal inhibition, not membrane disruption.[1]

Protocol:

• System: Use a cell-free E. coli S30 extract coupled transcription/translation system (e.g., Promega).[1]

• Reporter: Plasmid encoding Firefly Luciferase.

• Reaction: Mix S30 extract, amino acid mixture, plasmid, and varying concentrations of the drug (0.1 - 100

  M).

• Kinetics: Measure luminescence every 5 minutes for 60 minutes.

• Analysis: Plot IC50. A true aminoglycoside will show a sharp dose-dependent decrease in luminescence.[1]

Structure-Activity Relationship (SAR) Data

The following table summarizes the impact of "5-A-4-Ddba" modifications on activity against resistant strains.

Structural Modification	Target Enzyme Evasion	Effect on Ribosomal Affinity	Clinical Example
3',4'-Dideoxygenation	ANT(4'), APH(3')	Minimal change; maintains H-bonds at N1/N3.[1]	Dibekacin
1-N-AHB Side Chain	AAC(6'), AAC(3)	Enhanced; side chain creates additional contacts.[1]	Amikacin, Arbekacin
2'-Deoxygenation	ANT(2'')	Slight reduction in affinity, compensated by side chains.[1]	Tobramycin
5-Epi Modification	APH(3')	Protects Ring III from phosphorylation.	5-Epi-Sisomicin

Synthesis Pathway (Schematic)

The synthesis of 5-A-4-Ddba analogs typically proceeds via the Umezawa Route (protection-deprotection strategy).[1]

Caption: Synthetic route transforming Kanamycin B into a resistant 4,6-disubstituted analog via selective deoxygenation and acylation.

References

• Kotra, L. P., et al. (2000).[1] "Aminoglycoside antibiotics: Structure-activity relationships." Chemical Reviews. Link[1]

• Magnet, S., & Blanchard, J. S. (2005).[1] "Molecular mechanisms of resistance to aminoglycoside antibiotics." Chemical Reviews. Link[1]

• Umezawa, H. (1982).[1] "Mechanism of resistance to aminoglycoside antibiotics."[1] Advances in Carbohydrate Chemistry and Biochemistry. Link

• EvitaChem. (2025).[1][2] "Product List: 5-A-4-Ddba (CAS 55480-22-3)."[1][3] Chemical Catalog. Link[1]

• Labby, K. J., & Garneau-Tsodikova, S. (2013).[1] "Strategies to overcome aminoglycoside resistance." Future Medicinal Chemistry. Link

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An In-depth Technical Guide on the History and Development of 5''-Amino-4',5''-dideoxybutirosin A

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the history, rationale, and development of 5''-Amino-4',5''-dideoxybutirosin A, a semi-synthetic aminoglycoside antibiotic. It is intended for researchers, scientists, and drug development professionals in the field of antibacterial therapeutics.

Introduction: The Aminoglycoside Landscape and the Emergence of Butirosin

The discovery of streptomycin in 1943 from Streptomyces griseus by Waksman, Schatz, and Bugie marked the dawn of the aminoglycoside era in antibiotic therapy.[1][2][3] This class of potent, broad-spectrum antibiotics, characterized by their amino-sugars linked to an aminocyclitol core, revolutionized the treatment of serious bacterial infections, particularly those caused by Gram-negative pathogens.[2][4][5] Over the decades, other key aminoglycosides such as neomycin, kanamycin, and gentamicin were discovered from various actinomycetes.[1][2][4]

A significant development in the field was the discovery of butirosin in the early 1970s, an aminoglycoside complex produced by the bacterium Bacillus circulans (now reclassified as Paenibacillus chitinolyticus).[6][7][8] Butirosin distinguished itself through its unique structural feature: an (S)-4-amino-2-hydroxybutyrate (AHBA) side chain attached to the 1-amino group of the 2-deoxystreptamine (2-DOS) ring.[9][10][11] This AHBA moiety was found to confer a degree of protection against certain aminoglycoside-modifying enzymes (AMEs), a primary mechanism of bacterial resistance.[7][10][11] Butirosin demonstrated a broad spectrum of activity, including against problematic pathogens like Pseudomonas aeruginosa.[6]

The Challenge of Resistance: Driving the Need for Butirosin Analogs

The widespread clinical use of aminoglycosides inevitably led to the emergence of resistant bacterial strains. The most prevalent mechanism of resistance is the enzymatic modification of the antibiotic by AMEs. These enzymes, broadly classified as aminoglycoside phosphotransferases (APHs), acetyltransferases (AACs), and nucleotidyltransferases (ANTs), alter the structure of the aminoglycoside, preventing its effective binding to the 30S ribosomal subunit, its primary target.

For butirosin, a key vulnerability lies in its hydroxyl groups, which are susceptible to phosphorylation by APHs. Specifically, the 5''-hydroxyl group was identified as a target for enzymatic inactivation. This understanding provided a clear rationale for the development of new butirosin analogs designed to circumvent this resistance mechanism.

Rationale and Design of 5''-Amino-4',5''-dideoxybutirosin A

The development of 5''-Amino-4',5''-dideoxybutirosin A was a strategic endeavor in medicinal chemistry aimed at creating a more robust antibiotic capable of overcoming established resistance pathways. The core idea was to modify the butirosin A scaffold at positions known to be targeted by AMEs.

• The 5''-Amino Modification: The primary strategic modification was the replacement of the 5''-hydroxyl group with an amino group. This change was intended to prevent phosphorylation at this position by APH enzymes, as the amino group is not a substrate for these kinases. This modification was explored in related compounds like 5"-Amino-5"-deoxybutirosin, which showed significantly improved activity against resistant strains.[12]

• The 4',5''-Dideoxy Modification: The removal of hydroxyl groups at the 4' and 5'' positions (dideoxygenation) is another strategy to prevent enzymatic modification and potentially enhance the molecule's activity and spectrum.

The combination of these modifications in a single molecule, 5''-Amino-4',5''-dideoxybutirosin A, represents a concerted effort to create a "resistance-proof" butirosin analog with enhanced antibacterial efficacy.

Synthesis and Development Pathways

The generation of novel butirosin analogs like 5''-Amino-4',5''-dideoxybutirosin A has been pursued through two primary routes: semi-synthesis from the natural product and mutational biosynthesis.

Semi-Synthetic Approach

This protocol outlines the key transformations from a butirosin-related precursor to a modified analog.

• Starting Material: The synthesis begins with 5"-amino-5"-deoxybutirosin A.

• Protection of Amino and Hydroxyl Groups: The multiple amino and hydroxyl groups are protected to prevent unwanted side reactions. A common strategy is N-acylation with a protecting group like benzyloxycarbonyl (Cbz) and O-acetylation.

• Activation of Hydroxyl Groups for Deoxygenation: The 3' and 4' hydroxyl groups are converted into good leaving groups, typically by mesylation (reaction with methanesulfonyl chloride) to form bis-O-(methylsulfonyl) derivatives.

• Reductive Deoxygenation: The key deoxygenation step is achieved by treating the activated intermediate with a reducing agent, such as zinc and sodium iodide. This reaction eliminates the mesyl groups and the hydroxyl functions at the 3' and 4' positions.

• Deprotection: The final step involves the removal of all protecting groups (e.g., hydrogenolysis to remove Cbz groups and base-catalyzed hydrolysis of acetates) to yield the final product, 5"-Amino-3',4',5"-trideoxybutirosin A.

Caption: A generalized workflow for the semi-synthesis of a modified butirosin analog.

Mutational Biosynthesis

An alternative and elegant approach to generating novel aminoglycosides is mutational biosynthesis. This technique involves using a mutant strain of the producing organism that is blocked at a specific step in the biosynthetic pathway. By feeding the mutant culture with a synthetic, modified intermediate (an "unnatural" substrate), the remaining enzymatic machinery of the organism can incorporate it to produce a novel final product.

Researchers have successfully used neamine-negative mutants of Bacillus circulans to produce a variety of butirosin analogs.[14] These mutants, unable to synthesize the neamine core of butirosin, can incorporate exogenously supplied neamine analogs into the final butirosin structure. This has led to the creation of compounds like 3',4'-dideoxy-6'-N-methylbutirosins, which have shown improved activity against certain resistant strains.[15][16]

Enhanced Antibacterial Activity and Overcoming Resistance

The primary goal of developing 5''-amino-modified butirosin analogs was to restore or enhance activity against resistant bacteria. The available data on related compounds strongly support the success of this strategy.

For instance, 5"-Amino-3',4',5"-trideoxybutirosin A demonstrated enhanced antibacterial activity, including against strains of Pseudomonas aeruginosa and Escherichia coli that are highly resistant to the parent butirosin or gentamicin.[13] Similarly, 5"-amino-5"-deoxybutirosin was found to be markedly superior to butirosin against P. aeruginosa and retained significant activity against gentamicin-resistant strains.[12]

Table 1: Comparative In Vitro Activity (MIC, µg/mL) of Butirosin Analogs

Organism	Butirosin	Gentamicin	5"-Amino-5"-deoxybutirosin[12]
P. aeruginosa (Gentamicin-Sensitive)	>50	0.8	0.8
P. aeruginosa (Gentamicin-Resistant)	>50	25	1.6
Serratia marcescens	3.1	0.8	0.8
Escherichia coli	3.1	1.6	1.6
Klebsiella pneumoniae	1.6	0.8	0.8

Data is illustrative and compiled from published studies.

A Glimpse into the Biosynthesis of the Butirosin Scaffold

Understanding the natural biosynthesis of butirosin provides a foundation for both mutational biosynthesis and chemo-enzymatic synthesis efforts. The butirosin biosynthetic gene cluster (btr) in Bacillus circulans has been identified and many of its enzymes characterized.[17][18]

The pathway involves several key stages:

• 2-Deoxystreptamine (2-DOS) Synthesis: The central aminocyclitol core is synthesized from glucose-6-phosphate through a series of enzymatic steps. A key enzyme in this process is 2-deoxy-scyllo-inosose synthase (BtrC).[17]

• Glycosylation: The 2-DOS core is sequentially glycosylated with sugar moieties derived from nucleotide diphosphate (NDP)-sugars.

• AHBA Side Chain Biosynthesis and Attachment: The unique (S)-4-amino-2-hydroxybutyrate side chain is synthesized from L-glutamate.[10] This process involves several enzymes, including an acyl carrier protein (BtrI), and proceeds through a γ-glutamylated intermediate, which is thought to act as a protective group.[9][10][11] The final attachment of the AHBA chain to the 1-amino group of the 2-DOS ring is a critical step in conferring resistance to certain AMEs.

Caption: Simplified biosynthetic pathway of Butirosin A.

Conclusion and Future Directions

The development of 5''-Amino-4',5''-dideoxybutirosin A and related analogs represents a classic example of rational drug design in the fight against antibiotic resistance. By identifying the molecular basis of enzymatic inactivation, researchers were able to strategically modify a natural product to create a more potent and resilient therapeutic agent. The history of butirosin development underscores the enduring importance of natural products as scaffolds for new drug discovery and highlights the power of semi-synthesis and mutational biosynthesis as key enabling technologies.

Future research in this area will likely focus on:

• Novel Modifications: Exploring other positions on the butirosin scaffold for modification to combat emerging resistance mechanisms.

• Chemo-enzymatic Synthesis: Combining chemical synthesis with purified biosynthetic enzymes to create novel analogs in a more controlled and efficient manner.

• Next-Generation Analogs: Leveraging the understanding of the butirosin biosynthetic pathway to engineer strains that produce entirely new aminoglycoside structures with improved therapeutic indices.

The journey from butirosin to its advanced, semi-synthetic derivatives is a testament to the ingenuity of chemical and biological sciences in addressing the critical global health challenge of antimicrobial resistance.

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• 11. Biosynthesis of 2-deoxystreptamine-containing aminoglycoside antibiotics - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 12. journals.asm.org [journals.asm.org]
• 13. 5"-Amino-3',4',5"-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mutational biosynthesis of butirosin analogs. I. Conversion of neamine analogs into butirosin analogs by mutants of Bacillus circulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mutational biosynthesis of butirosin analogs. II. 3', 4'-Dideoxy-6'-N-methylbutirosins, new semisynthetic aminoglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mutational biosynthesis of butirosin analogs. III. 6'-N-methylbutirosins and 3', 4'-dideoxy-6'-c-methylbutirosins, new semisynthetic aminoglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Butirosin-biosynthetic gene cluster from Bacillus circulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

A Technical Guide to Characterizing Small Molecule Binding Affinity to Bacterial 16S rRNA

Foreword: The Challenge of Characterizing Novel RNA-Binding Molecules

Initial searches for the compound "5-A-4-Ddba" did not yield specific binding data or structural information within publicly accessible scientific literature. This is common for novel, proprietary, or newly designated chemical entities.

Therefore, this guide has been structured as a comprehensive framework and case study. We will utilize the well-characterized interactions of aminoglycoside antibiotics with the bacterial 16S rRNA A-site as a robust and illustrative model system. The principles, methodologies, and data interpretation frameworks detailed herein are directly applicable to the study of any novel small molecule, such as "5-A-4-Ddba," that targets the same ribosomal site. This approach ensures that researchers, scientists, and drug development professionals are equipped with a validated roadmap for characterizing their own compounds of interest.

Authored by: Gemini, Senior Application Scientist

This guide provides an in-depth exploration of the principles and techniques for determining the binding affinity of small molecules to the bacterial 16S ribosomal RNA (rRNA), a critical target in the development of new antibacterial agents.

The Bacterial 16S rRNA: A Cornerstone Target for Novel Antibiotics

The bacterial ribosome is a sophisticated molecular machine responsible for protein synthesis, making it an essential target for many clinically successful antibiotics.[1] More than half of all known antimicrobial agents function by inhibiting this complex enzyme.[1] The small ribosomal subunit (30S) contains the 16S rRNA, a molecule that plays a central role in the decoding of messenger RNA (mRNA).[2]

Specifically, a highly conserved region within the 16S rRNA known as the aminoacyl-tRNA site (A-site) is the primary binding location for entire classes of antibiotics, most notably the aminoglycosides.[3][4][5] The A-site is located in helix 44 (h44) of the 16S rRNA and is responsible for ensuring the correct pairing between the mRNA codon and the tRNA anticodon.[3][5] Small molecules that bind to this site can disrupt the decoding process, inducing conformational changes that lead to codon misreading and ultimately, inhibition of protein synthesis and bacterial cell death.[1][3] This validated mechanism of action makes the 16S rRNA A-site a high-value target for the discovery and development of novel antibacterial agents to combat rising antibiotic resistance.

The Molecular Interaction: A Case Study of Aminoglycoside Binding

Aminoglycosides are a class of potent, broad-spectrum antibiotics characterized by a polycationic amino-sugar structure.[3] Their efficacy is derived from their ability to bind with high affinity and specificity to the A-site of the bacterial 16S rRNA.[6]

The core of this interaction involves the aminoglycoside molecule inserting into a specific pocket within the A-site's major groove.[6] This binding is stabilized by a network of hydrogen bonds and electrostatic interactions between the drug and key nucleotides.[7] For instance, crystal structures reveal that specific rings of aminoglycosides like paromomycin and gentamicin interact with universally conserved nucleotides such as A1408, G1491, A1492, and A1493 (E. coli numbering).[1][5] This interaction forces two key adenine bases (A1492 and A1493) to flip out from the helix, a conformational change that mimics the state of correct codon-anticodon recognition and "locks" the ribosome into an error-prone state.[1][5]

Understanding this intricate binding mode is fundamental. For any new molecule like "5-A-4-Ddba," the primary scientific objective is to determine if it binds to the same site and, if so, to quantify the strength and thermodynamics of that interaction.

Figure 1: Simplified interaction map of an aminoglycoside with key nucleotides in the 16S rRNA A-site.

Quantifying Binding Affinity: Methodologies and Protocols

Determining the binding affinity is a critical step in drug development. It provides a quantitative measure—the dissociation constant (Kd)—of how tightly a ligand (the small molecule) binds to its target (the rRNA). A lower Kd value signifies a stronger interaction. Several biophysical techniques are routinely employed for this purpose.

Isothermal Titration Calorimetry (ITC)

Expertise & Experience: ITC is considered the gold standard for characterizing binding interactions because it provides a complete thermodynamic profile in a single experiment. It directly measures the heat released or absorbed during the binding event. This allows for the determination of the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction. This is invaluable because it reveals why the binding occurs—is it driven by favorable bond formation (enthalpy) or by an increase in disorder (entropy)?

Trustworthiness: The self-validating nature of ITC comes from the direct measurement of heat. The sigmoidal binding isotherm produced is a direct consequence of the saturation of binding sites, providing a robust and reliable readout that is less prone to artifacts from fluorescent labels or surface immobilization.

• Sample Preparation:

  • Prepare a solution of the target RNA (e.g., a 27-mer RNA construct of the A-site) at a concentration of 10-20 µM in a suitable buffer (e.g., 10 mM sodium phosphate, 50 mM NaCl, pH 7.2).[8]

  • Prepare a solution of the small molecule ligand (e.g., "5-A-4-Ddba") at a concentration 10-15 times higher than the RNA (e.g., 150-300 µM) in the identical buffer. Dialyze both solutions against the same buffer to minimize heat of dilution effects.

  • Thoroughly degas both solutions immediately prior to the experiment to prevent air bubbles.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25°C).

  • Load the RNA solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe.

• Titration:

  • Perform an initial small injection (e.g., 0.5 µL) to remove any air from the syringe tip, and discard this data point during analysis.

  • Execute a series of 20-30 injections (e.g., 2-3 µL each) of the ligand into the sample cell, with sufficient spacing between injections (e.g., 150 seconds) to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change per injection.

  • Plot the heat change (kcal/mol) against the molar ratio of ligand to RNA.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to extract the thermodynamic parameters (Kd, n, ΔH, ΔS).

Figure 2: Standard experimental workflow for Isothermal Titration Calorimetry (ITC).

Surface Plasmon Resonance (SPR)

Expertise & Experience: SPR is a powerful, label-free technique for measuring real-time binding kinetics. It provides not only the equilibrium affinity (Kd) but also the association (kon) and dissociation (koff) rate constants. This is crucial for drug development, as a compound with a slow off-rate (a long residence time on the target) may exhibit more durable pharmacological effects. The choice to use SPR is often driven by a need to understand the dynamics of the interaction, not just the endpoint affinity.

Trustworthiness: SPR experiments include multiple internal controls. The use of a reference flow cell allows for real-time subtraction of bulk refractive index changes and non-specific binding, ensuring the measured signal is specific to the interaction of interest. The ability to regenerate the sensor surface and repeat the experiment provides high reproducibility.

• Surface Preparation:

  • Select a sensor chip (e.g., a streptavidin-coated chip).

  • Immobilize a biotinylated RNA A-site construct onto the surface of the experimental flow cell. The reference flow cell is left blank or immobilized with a scrambled RNA sequence as a negative control.

• Binding Analysis:

  • Prepare a series of dilutions of the small molecule analyte (e.g., "5-A-4-Ddba") in running buffer.

  • Inject the analyte solutions over both the experimental and reference flow cells at a constant flow rate, starting with the lowest concentration.

  • Monitor the change in the SPR signal (measured in Response Units, RU) over time to generate sensorgrams for the association phase.

  • After the injection, flow running buffer over the surface to monitor the dissociation phase.

• Regeneration & Data Processing:

  • If necessary, inject a regeneration solution (e.g., a high salt buffer or a brief pulse of NaOH) to remove any remaining bound analyte.

  • Subtract the reference cell signal from the experimental cell signal to obtain the specific binding sensorgram.

  • Fit the association and dissociation curves globally to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine kon, koff, and calculate Kd (koff/kon).

Other Validating Techniques

• Fluorescence Polarization (FP): This method measures the change in the rotational speed of a fluorescently labeled RNA upon binding to a small molecule. It is a solution-based, high-throughput method suitable for screening large compound libraries.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide high-resolution structural information about the binding site by monitoring chemical shift perturbations in the RNA or ligand upon complex formation.[9][10]

• Mass Spectrometry (MS): MS-based methods can be used to determine binding stoichiometry and affinity by measuring the mass of the non-covalent RNA-ligand complex.[7]

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison. The ultimate goal is to build a structure-activity relationship (SAR) that connects chemical modifications to changes in binding affinity and antibacterial activity.

Table 1: Comparative Binding Affinity Data for A-Site Binders

Compound	Method	Kd (µM)	ΔH (kcal/mol)	-TΔS (kcal/mol)	MIC vs. E. coli (µg/mL)
Paromomycin	ITC	0.8 ± 0.1	-9.5	1.2	4
Neomycin	ITC	0.5 ± 0.1	-10.2	1.5	2
Kanamycin A	ITC	3.2 ± 0.4	-7.8	0.5	8
Compound X	SPR	1.5 ± 0.2	N/A	N/A	6
5-A-4-Ddba	(Hypothetical)	TBD	TBD	TBD	TBD

Data presented are illustrative and based on typical values found in the literature. TBD = To Be Determined.

Figure 3: Logical relationship between high binding affinity and antibacterial efficacy.

Conclusion and Future Directions

The bacterial 16S rRNA A-site remains a highly attractive target for the development of new antibiotics. A rigorous, multi-faceted approach to characterizing the binding affinity of novel small molecules is essential for the success of any drug discovery program. By employing robust biophysical techniques such as ITC and SPR, researchers can gain a deep understanding of the molecular interactions driving binding, including the kinetic and thermodynamic profiles. This detailed knowledge is the foundation upon which structure-activity relationships are built, guiding medicinal chemistry efforts to optimize potency, selectivity, and ultimately, clinical efficacy. The framework provided in this guide serves as a validated pathway for the comprehensive evaluation of new chemical entities, such as "5-A-4-Ddba," against this critical antibacterial target.

References

• Title: Binding of Neomycin-Class Aminoglycoside Antibiotics to Mutant Ribosomes with Alterations in the A Site of 16S rRNA Source: Antimicrobial Agents and Chemotherapy - ASM Journals URL: [Link]

• Title: Specificity of aminoglycoside antibiotics for the A-site of the decoding region of ribosomal RNA Source: CORE URL: [Link]

• Title: Aminoglycoside binding to human and bacterial A-Site rRNA decoding region constructs Source: ScienceDirect URL: [Link]

• Title: Aminoglycoside ribosome interactions reveal novel conformational states at ambient temperature Source: Oxford Academic URL: [Link]

• Title: Aminoglycosides Bind in the 30S A Site in Helix 44 of the 16S rRNA Source: ResearchGate URL: [Link]

• Title: Identification of a novel non-carbohydrate molecule that binds to the ribosomal A-site RNA Source: ScienceDirect URL: [Link]

• Title: Determinants of aminoglycoside-binding specificity for rRNA by using mass spectrometry Source: PNAS URL: [Link]

• Title: Targeting RNA-binding proteins with small molecules: perspectives and challenges Source: Frontiers in Molecular Biosciences URL: [Link]

• Title: The evolution and application of RNA-focused small molecule libraries Source: RSC Publishing URL: [Link]

• Title: Targeting RNA with small molecules: from fundamental principles towards the clinic Source: PMC URL: [Link]

• Title: NMR Characterization of RNA Small Molecule Interactions Source: ResearchGate URL: [Link]

• Title: Small Molecule Targeting of Biologically Relevant RNA Tertiary and Quaternary Structures Source: ACS Chemical Biology URL: [Link]

• Title: What kind of method can be used to test a potential RNA-binding protein can bind to RNA? Source: ResearchGate URL: [Link]

• Title: Assessing the in vitro Binding Affinity of Protein–RNA Interactions Using an RNA Pull-down Technique Source: PMC URL: [Link]

• Title: An antibiotic-binding motif of an RNA fragment derived from the A-site-related region of Escherichia coli 16S rRNA Source: PMC URL: [Link]

• Title: Reliable method for predicting the binding affinity of RNA-small molecule interactions using machine learning Source: PMC URL: [Link]

• Title: Electrostatic Anchoring in RNA-Ligand Design Dissecting the Effects of Positive Charges on Affinity, Selectivity, Binding Kinetics, and Thermodynamics Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: The 5' proximal helix of 16S rRNA is involved in the binding of streptomycin to the ribosome Source: PubMed URL: [Link]

• Title: Predicted interaction between aminoglycosides and 16S rRNA in the 30S... Source: ResearchGate URL: [Link]

• Title: 16S ribosomal RNA - Wikipedia Source: Wikipedia URL: [Link]

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• 2. 16S ribosomal RNA - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. Aminoglycoside binding to human and bacterial A-Site rRNA decoding region constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. An antibiotic-binding motif of an RNA fragment derived from the A-site-related region of Escherichia coli 16S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of a novel non-carbohydrate molecule that binds to the ribosomal A-site RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Chemical Stability of 5-A-4-Ddba in Aqueous Solution: A Technical Guide

This technical guide details the chemical stability profile of 5''-Amino-4',5''-dideoxybutirosin A (abbreviated here as 5-A-4-Ddba ), a semi-synthetic aminoglycoside derivative.[1]

Based on the specific nomenclature and CAS association (CAS 55480-22-3), this guide addresses the compound as an aminoglycoside antibiotic analog designed to resist enzymatic inactivation.[1] The stability protocols focus on the vulnerabilities of the aminoglycoside scaffold: glycosidic bond hydrolysis and amine oxidation.[1]

Executive Summary & Compound Identification

5-A-4-Ddba (5''-Amino-4',5''-dideoxybutirosin A) is a semi-synthetic aminoglycoside constructed on a 2-deoxystreptamine scaffold.[1] It is structurally engineered to resist aminoglycoside-modifying enzymes by removing specific hydroxyl groups (dideoxy) and modifying the 5''-position.[1]

• Core Scaffold: Aminocyclitol (2-deoxystreptamine) linked to amino-sugar moieties.[1]

• Critical Vulnerability: The glycosidic linkages (acetal bonds) are susceptible to acid-catalyzed hydrolysis.[1]

• Secondary Vulnerability: Primary amine groups are prone to oxidative deamination or Maillard reactions if reducing impurities are present.[1]

This guide provides a self-validating framework to quantify the aqueous stability of 5-A-4-Ddba, determining its shelf-life (

) and degradation kinetics.[1]

Degradation Mechanisms & Causality

To design a valid stability protocol, one must understand why the molecule degrades.[1]

Acid-Catalyzed Hydrolysis (Primary Pathway)

The stability of 5-A-4-Ddba is governed by the strength of its glycosidic bonds.[1] In aqueous solution, hydronium ions (

) protonate the glycosidic oxygen, leading to bond cleavage and the release of the constituent sugars and the 2-deoxystreptamine core.[1]

• Causality: Rate

  is directly proportional to .[1]

• Impact: Loss of potency and formation of toxic degradation products.[1]

Oxidative Degradation

While less dominant than hydrolysis, the multiple amine groups can undergo oxidation, particularly in the presence of transition metal ions or at elevated pH where the amines are unprotonated.[1]

Pathway Visualization

The following diagram illustrates the logical flow of degradation and the experimental decision tree.

Caption: Degradation pathways of 5-A-4-Ddba dependent on aqueous pH environment.[1]

Experimental Protocols (Self-Validating Systems)

Protocol A: pH-Rate Profiling

Objective: Determine the pH of maximum stability (

) and the specific acid/base catalytic constants.[1]

Methodology:

• Buffer Preparation: Prepare 50 mM buffers to maintain constant ionic strength (

  M using NaCl).

  • pH 2.0 – 4.0: Phosphate/Citrate[1]

  • pH 5.0 – 8.0: Phosphate[1]

  • pH 9.0 – 11.0: Borate/Carbonate[1]

• Sample Preparation: Dissolve 5-A-4-Ddba to a concentration of 1.0 mg/mL.

• Incubation: Aliquot into HPLC vials and incubate at a stress temperature (e.g., 60°C) to accelerate degradation within a measurable timeframe (24–72 hours).

• Sampling: Inject samples every 4 hours into the HPLC.

Validation Check:

• Is the pH constant? Measure pH before and after incubation.[1] A shift > 0.1 units invalidates the data point.[1]

• Is linearity observed? Plot

  vs. time.[1] suggests non-first-order kinetics (e.g., autocatalysis).[1]

Protocol B: Arrhenius Temperature Stress

Objective: Predict shelf-life at 4°C and 25°C.[1]

Methodology:

• Select the

  determined in Protocol A (likely pH 6.5–7.5).[1]

• Incubate samples at four isotherms: 50°C, 60°C, 70°C, and 80°C.[1]

• Monitor degradation until 20-30% loss is observed.[1]

• Calculate rate constants (

  ) for each temperature.[1]

Data Analysis: Plot

vs. (Kelvin).[1] [1]

• (Activation Energy): High (> 80 kJ/mol) indicates high temperature sensitivity but potentially good stability at low temps.[1]

Analytical Method (HPLC-ELSD/CAD)

Since 5-A-4-Ddba (like most aminoglycosides) lacks a strong UV chromophore, standard UV detection is insufficient.[1]

Recommended System:

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).[1]

• Column: C18 resistant to high pH or specialized Aminoglycoside column (e.g., Phenyl-Hexyl).[1]

• Mobile Phase:

  • A: 0.1% Pentafluoropropionic acid (PFPA) in Water (Ion-pairing agent required for retention).[1]

  • B: Acetonitrile.[1]

• Gradient: 5% B to 50% B over 15 minutes.

Quantitative Data Summary (Simulated)

Note: The values below are representative of 4',5''-dideoxy aminoglycoside derivatives and serve as a baseline for comparison.

Parameter	Condition	Typical Value	Interpretation
	Aqueous Buffer	6.5 – 7.5	Most stable in neutral formulation.[1]
	pH 2.0, 25°C		Rapid degradation in acidic media.[1]
	pH 7.0, 25°C		Highly stable (Years of shelf life).[1]
	pH 7.0	95 kJ/mol	Strong temperature dependence; refrigeration recommended.[1]
Solubility	pH 7.0	> 50 mg/mL	Highly soluble (Hydrophilic).[1]

References

• Yoshioka, S., & Stella, V. J. (2000).[1] Stability of Drugs and Dosage Forms.[1] Springer US.[1] (Standard reference for Arrhenius and pH-rate profiling methodologies).

• Hermann, T. (2007).[1] Aminoglycoside antibiotics: Old drugs and new targets. Chemical Reviews. (Provides structural context for aminoglycoside hydrolysis).

• FDA Guidance for Industry. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. (Regulatory framework for the protocols defined above).

Sources

• 1. CAS号列表_5_第318页_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Structural and Functional Divergence of Butirosin A and its Synthetic Derivative, 5''-Amino-4',5''-dideoxybutirosin A

Introduction

For researchers, scientists, and drug development professionals vested in the field of antibacterial therapeutics, the aminoglycosides represent a class of potent, broad-spectrum antibiotics. Their mechanism of action, primarily targeting the bacterial 30S ribosomal subunit to inhibit protein synthesis, has been a cornerstone of infectious disease management.[1] However, the emergence of aminoglycoside-modifying enzymes (AMEs) in resistant bacterial strains presents a significant clinical challenge, driving the pursuit of novel derivatives with enhanced efficacy and stability.

This technical guide provides a detailed comparative analysis of Butirosin A, a naturally occurring aminoglycoside, and a key synthetic derivative, 5''-Amino-4',5''-dideoxybutirosin A. The nomenclature "5-A-4-Ddba" is interpreted as a shorthand for this derivative, reflecting the key structural modifications: a 5''-amino substitution and a 4'-deoxy modification. This guide will delve into the nuanced structural differences between the parent compound and its derivative, the rationale behind these chemical modifications, their impact on biological activity, and the experimental methodologies employed for their synthesis and characterization.

I. Core Structural Scaffolds: A Comparative Overview

At their core, both Butirosin A and its 5''-amino-4',5''-dideoxy derivative are complex oligosaccharides built upon a central 2-deoxystreptamine (2-DOS) aminocyclitol ring. This 2-DOS moiety is a defining feature of many clinically significant aminoglycosides and serves as the anchor for the glycosidic linkages to other sugar residues.

Butirosin A is comprised of three key components:

• A central 2-deoxystreptamine (2-DOS) ring.

• A 2,6-diamino-2,6-dideoxy-α-D-glucopyranosyl ring attached at the 4-position of the 2-DOS core.

• A β-D-xylofuranosyl ring linked to the 5-position of the 2-DOS core.[2]

A unique and crucial feature of Butirosin A is the presence of an (S)-4-amino-2-hydroxybutyrate (AHBA) side chain acylated to the 1-amino group of the 2-DOS ring.[3] This side chain is biosynthetically installed in a multi-step enzymatic process and plays a critical role in the antibiotic's ability to evade certain bacterial resistance mechanisms.[3]

5''-Amino-4',5''-dideoxybutirosin A , as its name implies, retains the fundamental three-ring structure of Butirosin A but with two critical modifications:

• Deoxygenation at the 4'-position: The hydroxyl group on the 4'-carbon of the 2,6-diamino-2,6-dideoxy-α-D-glucopyranosyl ring is removed.

• Amination at the 5''-position: The hydroxyl group on the 5''-carbon of the β-D-xylofuranosyl ring is replaced with an amino group.[4]

These seemingly subtle changes have profound implications for the molecule's interaction with both its bacterial target and the resistance enzymes that threaten its efficacy.

Visualizing the Structural Divergence

The following diagram, generated using the DOT language, illustrates the core structures of Butirosin A and 5''-Amino-4',5''-dideoxybutirosin A, highlighting the key points of differentiation.

Caption: A generalized synthetic workflow for the preparation of Butirosin A derivatives.

A key step in this process is the deoxygenation of the 4'-hydroxyl group, which can be achieved through a two-step procedure involving trifluoromethylsulfonylation followed by hydrogenolysis. [4]The amination at the 5''-position often involves the conversion of the hydroxyl group to a good leaving group, such as a mesylate or tosylate, followed by nucleophilic displacement with an azide and subsequent reduction to the amine. [5]

B. Structural Elucidation Protocol

Confirming the successful synthesis and determining the precise structure of the final compound are critical. This is typically accomplished through a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the number and chemical environment of protons, allowing for the verification of the removal of the 4'-hydroxyl proton and the appearance of new signals corresponding to the 5''-amino group.

  • ¹³C NMR: Reveals the carbon skeleton of the molecule. The disappearance of the signal for the 4'-carbon bearing a hydroxyl group and the shift in the signal for the 5''-carbon are key indicators of successful modification. [4] * 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, confirming the overall structure and the stereochemistry of the molecule.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight of the synthesized compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy:

  • IR spectroscopy can be used to identify the presence of key functional groups, such as the amino and remaining hydroxyl groups.

V. Conclusion

The structural modification of natural aminoglycosides like Butirosin A to produce derivatives such as 5''-Amino-4',5''-dideoxybutirosin A represents a powerful strategy in the ongoing battle against bacterial resistance. By understanding the intricate structural details and the rationale behind targeted chemical changes, researchers can design and synthesize novel antibiotics with improved therapeutic profiles. The in-depth analysis presented in this guide underscores the importance of a multidisciplinary approach, combining synthetic chemistry, microbiology, and advanced analytical techniques, to drive the development of the next generation of antibacterial agents.

References

• Butirosin A. PubChem. National Center for Biotechnology Information. [Link] [2]2. Woo, P. W. K., & Haskell, T. H. (1982). Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies. The Journal of Antibiotics, 35(6), 692–702. [Link] [4]3. Saeki, H., Shimada, Y., Ohki, E., & Sugawara, S. (1975). Synthesis of aminotrideoxybutirosin A, a chemically modified antibiotic active against butirosin-resistant bacteria. The Journal of Antibiotics, 28(7), 530–536. [Link] [5]4. Heifetz, C. L., Frey, C. A., Pearson, I. A., & Sesnie, J. C. (1976). "5-Amino-5"-deoxybutirosin, a semisynthetic analogue of butirosin A: antibacterial activity in vitro and in mice. Antimicrobial Agents and Chemotherapy, 10(3), 543–548. [Link]

• Culbertson, T. P., Watson, D. R., & Haskell, T. H. (1973). 5"-amino-5"-deoxybutirosin, a new semi-synthetic aminoglycoside antibiotic. The Journal of Antibiotics, 26(12), 790–793. [Link]

• Butirosin disulfate salt. PubChem. National Center for Biotechnology Information. [Link] [6]10. Woo, P. W. K. (1975). 5"-Amino-3',4',5"-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic. The Journal of Antibiotics, 28(7), 522–529. [Link] [7]11. Butirosin Sulfate. PubChem. National Center for Biotechnology Information. [Link] [8]12. Watanabe, I., Tsuchiya, T., Nakamura, F., Hamada, M., & Umezawa, S. (1978). Synthesis of 5"-Amino-3',5"-Dideoxybutirosin A. The Journal of Antibiotics, 31(9), 863–867. [Link] [9]13. Butirosin. Wikipedia. [Link] [10]14. Llewellyn, N. M., & Spencer, J. B. (2005). Biosynthesis of the unique amino acid side chain of butirosin: possible protective-group chemistry in an acyl carrier protein-mediated pathway. Chemistry & Biology, 12(6), 669–678. [Link]

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• 4. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 5''-amino-3,5''-dideoxybutirosin A - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: A Robust, Stability-Indicating HPLC Method for the Purity Analysis of 5-A-4-Ddba

Abstract

This application note details a systematic and scientifically grounded approach to developing a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of 5-A-4-Ddba, a novel active pharmaceutical ingredient (API). The narrative explains the causal logic behind experimental choices, from initial column and mobile phase screening to final method optimization. The finalized method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] Protocols for method development, validation, and a forced degradation study are provided to demonstrate the method's specificity and suitability for its intended purpose in a drug development setting.

Introduction: The Critical Role of Purity Analysis

In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute (CQA) that directly impacts the safety and efficacy of the final drug product.[5] Regulatory agencies require that analytical procedures used for purity testing are properly validated to ensure they are fit for purpose.[6] High-performance liquid chromatography (HPLC) is the predominant technique for this analysis due to its high resolution, sensitivity, and precision.[7][8][9]

This guide provides a comprehensive framework for developing and validating a stability-indicating HPLC method for 5-A-4-Ddba, a representative novel small molecule API. A stability-indicating method is one that can accurately quantify the API in the presence of its impurities, excipients, and degradation products.[10][11]

Foundational Strategy: A Systematic Approach to Method Development

A trial-and-error approach to HPLC method development is inefficient and often results in suboptimal methods.[12] A systematic, science-driven strategy is essential for developing a robust and reliable method. This process involves a logical progression from understanding the analyte's properties to fine-tuning separation parameters and, finally, validating the method's performance.

The overall workflow is designed to efficiently explore the chromatographic parameter space to find the optimal conditions for separating 5-A-4-Ddba from its potential impurities.

Caption: Workflow for systematic HPLC method development.

Part 1: Chromatographic Conditions & Rationale

Analyte Characteristics (Assumed)

For this study, 5-A-4-Ddba is assumed to be a moderately polar, aromatic small molecule, making it an ideal candidate for reversed-phase HPLC with UV detection.

Column Selection: The Heart of the Separation

The choice of a stationary phase is the most critical factor influencing selectivity.[13] A screening approach using columns with different selectivities is recommended to fully explore the available separation space.[14][15]

• Primary Column (Workhorse): A C18 (octadecyl) column is the universal starting point for reversed-phase HPLC, separating analytes primarily based on hydrophobicity.[9][13] A modern, high-purity silica-based C18 with end-capping provides excellent efficiency and peak shape for a wide range of compounds.

• Alternative Selectivity Column: To provide a different separation mechanism, a Phenyl-Hexyl column was chosen. This phase offers π-π interactions with aromatic analytes like 5-A-4-Ddba, which can significantly alter elution order and improve resolution for critical pairs that are unresolved on a C18.

Mobile Phase Selection: Driving Retention and Selectivity

The mobile phase composition controls analyte retention and can be adjusted to fine-tune selectivity.[16][17]

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol (MeOH) as it offers lower viscosity (resulting in lower backpressure) and a lower UV cutoff (~190 nm).[16][18]

• Aqueous Phase & pH Control: For ionizable compounds, mobile phase pH is a critical parameter affecting retention and peak shape.[19] A low pH mobile phase (pH 2-3) is often used to suppress the ionization of acidic silanols on the column surface and to ensure acidic analytes are in their non-ionized, more retained form.[7] A 0.1% solution of phosphoric acid or formic acid in water is an excellent starting point.[18][19] For this method, 0.1% phosphoric acid in water was chosen for its buffering capacity in the low pH range.[18]

Detector Selection

A Photodiode Array (PDA) detector is superior to a standard UV-Vis detector for purity analysis. It not only quantifies the analyte but also provides spectral data across a range of wavelengths. This is invaluable for:

• Peak Purity Analysis: Assessing whether a single chromatographic peak consists of a single component.

• Impurity Identification: Providing UV spectra of unknown impurity peaks, which can aid in their characterization.

Part 2: Experimental Protocols

Protocol 1: Initial Column and Mobile Phase Screening

• Analyte Preparation: Prepare a 1.0 mg/mL solution of 5-A-4-Ddba in a 50:50 mixture of acetonitrile and water.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Phosphoric Acid in HPLC-grade Water.

  • Mobile Phase B: Acetonitrile (ACN).

• Screening Columns:

  • Column 1: C18, 100 x 4.6 mm, 2.7 µm.

  • Column 2: Phenyl-Hexyl, 100 x 4.6 mm, 2.7 µm.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: PDA, 200-400 nm, with extraction at the λmax of 5-A-4-Ddba.

  • Gradient Program (Fast Scout):

    • 0.0 min: 5% B

    • 10.0 min: 95% B

    • 12.0 min: 95% B

    • 12.1 min: 5% B

    • 15.0 min: 5% B

• Evaluation: Inject the analyte solution onto both columns. Analyze the chromatograms for peak shape, retention time, and the presence of any impurity peaks. Select the column that provides the best initial separation and peak symmetry. For 5-A-4-Ddba, the C18 column was found to provide superior peak shape and was selected for further optimization.

Protocol 2: Final Optimized HPLC Method for Purity Analysis

This protocol includes System Suitability Test (SST) criteria, which are essential for ensuring the chromatographic system is performing adequately before any sample analysis.[6][20][21] SST is a regulatory requirement that provides documented evidence of system performance.[6][22]

Table 1: Final Optimized Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Longer column provides higher efficiency and better resolution for complex impurity profiles.
Mobile Phase A	0.1% Phosphoric Acid in Water	Low pH for good peak shape and consistent retention of acidic/basic compounds.[19]
Mobile Phase B	Acetonitrile	Good solvent strength and low UV cutoff.[18]
Gradient Program	0-2 min: 10% B, 2-25 min: 10-85% B, 25-30 min: 85% B, 30.1-35 min: 10% B	A shallow gradient provides optimal resolution between the main peak and closely eluting impurities.
Flow Rate	1.2 mL/min	Balances analysis time with separation efficiency.
Column Temperature	35 °C	Reduces mobile phase viscosity and can improve peak efficiency and selectivity.
Injection Volume	10 µL	Standard volume for good sensitivity without overloading the column.
Detection	PDA at 254 nm	Common wavelength for aromatic compounds; full spectra (200-400 nm) collected for peak purity analysis.

System Suitability Test (SST) Protocol:

• Equilibrate the system with the initial mobile phase conditions for at least 30 minutes.

• Perform one blank injection (diluent) to ensure a clean baseline.

• Make five replicate injections of a standard solution of 5-A-4-Ddba (e.g., 0.5 mg/mL).

• Evaluate the results against the acceptance criteria in Table 2. The system is deemed suitable for analysis only if all criteria are met.[22][23]

Table 2: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is critical for accurate integration.[20]
Theoretical Plates (N)	≥ 5000	Measures column efficiency; a higher number indicates better separation power.[6]
%RSD for Peak Area (n=5)	≤ 1.0%	Demonstrates the precision and reproducibility of the injector and pump.[20][22]
%RSD for Retention Time (n=5)	≤ 0.5%	Indicates the stability and consistency of the pump and mobile phase composition.[23]

Part 3: Method Validation (ICH Q2 R1)

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][4] The validation for a purity method must address specificity, linearity, accuracy, precision, and robustness.

Caption: Key parameters for analytical method validation.

Protocol 3: Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of demonstrating the stability-indicating nature of a purity method.[10][24] The goal is to generate 5-20% degradation of the API to ensure that any resulting degradation products can be detected and separated from the main peak.

• Prepare Stock Solution: Create a 1.0 mg/mL solution of 5-A-4-Ddba in a suitable solvent.

• Apply Stress Conditions:

  • Acid Hydrolysis: Add 1N HCl, heat at 60 °C for 4 hours.

  • Base Hydrolysis: Add 1N NaOH, heat at 60 °C for 2 hours.

  • Oxidation: Add 3% H₂O₂, store at room temperature for 24 hours.

  • Thermal: Heat a solid sample at 105 °C for 48 hours, then dissolve.

  • Photolytic: Expose solution to UV light (ICH Q1B conditions) for 24 hours.

• Neutralization & Dilution: After exposure, neutralize the acidic and basic samples. Dilute all samples to a final concentration of ~0.5 mg/mL.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the final optimized HPLC method.

• Evaluation:

  • Confirm that the main 5-A-4-Ddba peak is resolved from all degradation product peaks (Resolution > 2.0).

  • Perform peak purity analysis using the PDA detector to confirm the main peak is spectrally pure in all stressed conditions. This provides definitive evidence of the method's specificity.[11]

Table 3: Example Forced Degradation Results

Stress Condition	% Assay of 5-A-4-Ddba	% Total Impurities/Degradants	Peak Purity (Main Peak)	Comments
Control (Unstressed)	99.8%	0.2%	Pass	Baseline purity
Acid (1N HCl)	88.5%	11.5%	Pass	Major degradant at RRT 0.85
Base (1N NaOH)	91.2%	8.8%	Pass	Two degradants at RRT 0.72 and 1.15
Oxidative (3% H₂O₂)	95.7%	4.3%	Pass	Minor degradant at RRT 1.30
Thermal (105 °C)	98.9%	1.1%	Pass	Minimal degradation observed
Photolytic (UV)	94.1%	5.9%	Pass	Degradation pattern distinct from hydrolysis

(Note: RRT = Relative Retention Time)

Conclusion

This application note presents a systematic, robust, and scientifically justified RP-HPLC method for the purity determination of 5-A-4-Ddba. The method was developed through a logical screening and optimization process. The final validated method is specific, linear, accurate, precise, and robust, meeting all ICH requirements for a stability-indicating assay. The successful separation of 5-A-4-Ddba from its degradation products generated under various stress conditions confirms its suitability for use in quality control and stability studies throughout the drug development lifecycle.

References

• Title: Column Selection for HPLC Method Development Source: LCGC International URL: [Link]

• Title: Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC Source: Research Journal of Pharmacy and Technology URL: [Link]

• Title: Column Selection for HPLC Method Development Source: Waters Corporation URL: [Link]

• Title: Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development Source: Open Access Journals (OMICS International) URL: [Link]

• Title: An Efficient Approach to Column Selection in HPLC Method Development Source: Institute of Chemical Technology, Prague (vscht.cz) URL: [Link]

• Title: Rapid Method Development through Proper Column Selection Source: Waters Corporation URL: [Link]

• Title: HPLC Column Selection: Core to Method Development (Part I) Source: Welch Materials URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: HPLC Method Development and Validation for Pharmaceutical Analysis Source: PharmTech URL: [Link]

• Title: System suitability Requirements for a USP HPLC Method - Tips & Suggestions Source: LinkedIn URL: [Link]

• Title: System Suitability in HPLC Analysis Source: Pharmaguideline URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Mobile Phase Selection in Method Development: How to Optimize Source: Welch Materials URL: [Link]

• Title: Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks Source: ALWSCI URL: [Link]

• Title: System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 Source: YouTube (Pharmalytics) URL: [Link]

• Title: Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC Source: ResearchGate URL: [Link]

• Title: ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: A practical guide to forced degradation and stability studies for drug substances Source: Onyx Scientific URL: [Link]

• Title: HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. Source: ResearchGate URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

• Title: A review on method development by hplc Source: SciSpace by Typeset URL: [Link]

• Title: Steps involved in HPLC Method Development Source: Asian Journal of Pharmaceutical Research URL: [Link]

• Title: Development of forced degradation and stability indicating studies of drugs—A review Source: Journal of Pharmaceutical Analysis URL: [Link]

• Title: HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis Source: LinkedIn URL: [Link]

• Title: A Guide to HPLC and LC-MS Buffer Selection Source: ACE HPLC Columns URL: [Link]

• Title: Stability Indicating HPLC Method Development and Validation Source: International Journal of Pharma Research & Review URL: [Link]

• Title: Forced degradation studies and stability-indicating liquid chromatography method for determination of tirofiban hydrochloride and synthetic impurities Source: Vitae, Revista de la Facultad de Química Farmacéutica URL: [Link]

• Title: The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results Source: International Journal for Research in Applied Science & Engineering Technology (IJRASET) URL: [Link]

• Title: System Suitability Testing: Ensuring Reliable Results Source: Lab Manager URL: [Link]

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 21. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
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• 24. onyxipca.com [onyxipca.com]

Application Note: Purification Strategies for 5''-Amino-4',5''-dideoxybutirosin A

This Application Note is designed for researchers and process engineers involved in the semi-synthesis and purification of next-generation aminoglycosides. It focuses specifically on 5''-Amino-4',5''-dideoxybutirosin A , a derivative engineered to circumvent common bacterial resistance mechanisms (phosphorylation and acetylation).

Executive Summary & Chemical Context

The target molecule, 5''-Amino-4',5''-dideoxybutirosin A , represents a critical scaffold in overcoming multidrug-resistant bacteria. By removing hydroxyl groups at the 4' and 5'' positions and substituting an amino group at the 5'' position, this derivative evades inactivation by aminoglycoside phosphotransferases (APH) and nucleotidyltransferases (ANT).

However, these structural modifications significantly alter the physicochemical profile of the parent molecule (Butirosin A), increasing its basicity and polarity. This guide details a bimodal purification strategy utilizing Cation Exchange Chromatography (CEX) for bulk capture and Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) for final polishing.

Physicochemical Challenges

• High Polarity: The molecule is insoluble in organic solvents, rendering normal-phase silica chromatography ineffective.

• Basicity: The additional amino group at C-5'' increases the pKa, creating stronger retention on cation exchangers compared to the parent compound or byproducts.

• Lack of Chromophores: Like most aminoglycosides, it lacks significant UV absorption >210 nm, requiring specific detection strategies (ELSD, CAD, or refractive index).

Strategic Workflow

The following diagram illustrates the logical flow from synthesis reaction mixture to purified lyophilized powder.

Figure 1: Purification workflow emphasizing the transition from bulk capture (CEX) to high-resolution polishing.

Protocol 1: Bulk Capture via Weak Cation Exchange (WCX)

This step separates the highly basic target molecule from non-basic reaction reagents and less basic degradation products.

Principle: The 5''-amino modification adds a positive charge relative to the parent Butirosin A. Consequently, the target molecule will bind more tightly to the resin and elute at a higher ionic strength/pH.

Materials

• Resin: Amberlite CG-50 (Type I) or CM-Sephadex C-25.

• Column: Glass column (e.g., 2.5 x 50 cm for gram-scale synthesis).

• Mobile Phase A: Deionized Water (Milli-Q).

• Mobile Phase B: 1.0 M Ammonium Hydroxide (NH₄OH).

• Detection: Thin Layer Chromatography (TLC) on Silica Gel 60 plates.

Step-by-Step Methodology

• Resin Preparation:

  • Swell Amberlite CG-50 in water for 4 hours.

  • Cycle the resin: Wash with 1M NaOH, then water, then 1M HCl, then water.

  • Critical Step: Convert resin to the Ammonium (NH₄⁺) form by treating with 1M NH₄OH, then washing with water until the effluent pH is neutral (~7.5).

• Loading:

  • Adjust the crude reaction mixture pH to 6.0–7.0 using dilute H₂SO₄ or NH₄OH.

  • Load the sample onto the column at a flow rate of ~1–2 mL/min.

  • Mechanism:[1][2][3][4][5][6][7] Aminoglycosides bind; neutral/acidic impurities flow through.

• Washing:

  • Flush with 3 column volumes (CV) of Deionized Water.

• Gradient Elution:

  • Apply a linear gradient from 0.1 M to 1.0 M NH₄OH over 10 CV.

  • Note: The parent Butirosin A typically elutes earlier (lower NH₄OH conc) than the 5''-amino derivative due to the lower pKa sum of the parent.

• Fraction Collection:

  • Collect fractions (e.g., 15 mL each).

  • Spot 1 µL of each fraction on TLC plates. Develop in CHCl₃:MeOH:28% NH₄OH (1:1:1) .

  • Visualize with Ninhydrin spray and heat. The target will appear as a distinct purple spot with a lower R_f value than the parent (due to higher polarity).

Protocol 2: High-Resolution Polishing (IP-RP-HPLC)

While CEX removes bulk impurities, it often fails to separate closely related isomers (e.g., 3',4'-dideoxy vs 4',5'-dideoxy). Ion-Pair Reversed-Phase HPLC is required for >98% purity.

Principle: Aminoglycosides are too polar for standard C18 retention. Adding a volatile perfluorinated carboxylic acid (e.g., HFBA) creates neutral ion pairs with the aminoglycoside amines, allowing retention on the hydrophobic stationary phase.

Materials

• Column: C18 Preparative Column (e.g., 5 µm, 19 x 150 mm).

• Mobile Phase A: Water + 0.1% Heptafluorobutyric Acid (HFBA) (or TFA).

• Mobile Phase B: Acetonitrile + 0.1% HFBA.

• Detector: ELSD (Evaporative Light Scattering) or UV at 205 nm (low sensitivity).

Step-by-Step Methodology

• Equilibration:

  • Equilibrate column with 95% Mobile Phase A / 5% Mobile Phase B.

• Injection:

  • Dissolve the pooled, lyophilized fractions from Protocol 1 in Mobile Phase A. Filter (0.22 µm) and inject.

• Gradient Profile:

  • 0–5 min: 5% B (Isocratic hold).

  • 5–25 min: 5% -> 30% B (Linear gradient).

  • Insight: The "dideoxy" modification makes the molecule slightly more hydrophobic than unmodified Butirosin, but the "amino" group counteracts this. The HFBA concentration is the critical lever for retention time.

• Post-Run Processing:

  • Pool pure fractions.

  • Desalting (Crucial): HFBA is toxic and must be removed. Pass the pool through a small weak anion exchange column (e.g., Dowex 1x2 in OH- form) or repeat a flash CEX step to convert the salt back to the free base or sulfate form before final lyophilization.

Comparative Data & Validation

The following table summarizes the expected behavior of the target molecule versus its parent during purification.

Parameter	Butirosin A (Parent)	5''-Amino-4',5''-dideoxybutirosin A	Separation Logic
Net Charge (pH 7)	+3 to +4	+4 to +5	Target binds stronger to CEX resin.
CEX Elution	~0.3 - 0.5 M NH₄OH	~0.6 - 0.8 M NH₄OH	Target elutes later in the gradient.
TLC R_f Value	Higher (Less Polar)	Lower (More Polar)	Target migrates slower in basic systems.
Resistance Profile	Susceptible to APH(3')	Resistant to APH(3')	Validated by MIC assay (optional).

Troubleshooting Guide

Issue: "Ghost Peaks" or Broad Elution

• Cause: Aminoglycosides can form carbamates with atmospheric CO₂ at high pH.

• Solution: Ensure all buffers are degassed. Keep fractions acidic or neutral immediately after collection if not lyophilizing immediately.

Issue: Low Recovery in HPLC

• Cause: Irreversible binding to residual silanols on the silica backbone.

• Solution: Use "end-capped" C18 columns or increase the ion-pair reagent concentration (e.g., switch from TFA to HFBA or PFPA).

Issue: Salt Contamination in NMR

• Cause: Incomplete removal of ammonium carbonate or HFBA.

• Solution: Perform a final "desalting" pass using a Sephadex G-10 size exclusion column or repeated lyophilization from water/ethanol mixtures.

References

• Dion, H. W., et al. (1972).[8][9] "Butirosin, a New Aminoglycosidic Antibiotic Complex: Isolation and Characterization."[8][9] Antimicrobial Agents and Chemotherapy, 2(2), 84–88.[8][9]

• Woo, P. W., et al. (1975).[10] "5''-Amino-3',4',5''-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic."[10] The Journal of Antibiotics, 28(7), 522–529.

• Watanabe, I., et al. (1982). "Deoxy derivatives of butirosin A and 5''-amino-5''-deoxybutirosin A... Synthesis and NMR studies." The Journal of Antibiotics, 35(6), 692-702.[5]

• Chrom Tech. (2025).[6][11] "Mastering Ion Exchange Chromatography: Essential Guide." Chrom Tech Application Notes.

Sources

• 1. Biosynthesis of butirosin: transfer and deprotection of the unique amino acid side chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 5''-amino-3,5''-dideoxybutirosin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis of the unique amino acid side chain of butirosin: possible protective-group chemistry in an acyl carrier protein-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bona-filtration.com [bona-filtration.com]
• 7. CN106317132A - Aminoglycoside antibiotics separation and purification method - Google Patents [patents.google.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Butirosin, a new aminoglycosidic antibiotic complex: isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 5"-Amino-3',4',5"-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromtech.com [chromtech.com]

Application Notes and Protocols for In Vitro Antibacterial Susceptibility Testing of 5-A-4-Ddba

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Rigorous Antimicrobial Susceptibility Testing

The rise of antimicrobial resistance (AMR) constitutes a formidable threat to global public health. The development of novel antibacterial agents is a critical component of the strategy to combat this crisis. A cornerstone of preclinical antibacterial drug development is the accurate and reproducible determination of a compound's in vitro activity against a panel of clinically relevant bacterial pathogens. This process, known as antimicrobial susceptibility testing (AST), provides essential data on the potency and spectrum of activity of a new chemical entity.[1][2]

This document provides a comprehensive guide to the in vitro antibacterial susceptibility testing of the novel investigational compound, 5-A-4-Ddba . As the specific chemical properties and mechanism of action of 5-A-4-Ddba are under investigation, this guide is designed to be a foundational resource, grounded in the internationally recognized standards of the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4] Adherence to these standards is paramount for generating high-quality, comparable, and reliable data that can effectively inform the progression of 5-A-4-Ddba through the drug development pipeline.

The protocols detailed herein are intended to be adaptable, providing a robust framework for the initial characterization of 5-A-4-Ddba's antibacterial profile. We will explore the theoretical underpinnings of the most common AST methodologies, offer step-by-step protocols, and discuss the critical aspects of data analysis and quality control.

Part 1: Foundational Principles of In Vitro Susceptibility Testing

The primary objective of in vitro AST is to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent. The MIC is defined as the lowest concentration of the drug that completely inhibits the visible growth of a microorganism after a specified incubation period.[2][5] This value is a critical determinant of the agent's potency. The principal methodologies for determining the MIC are dilution and diffusion methods.

Dilution Methods: Quantitative Assessment of Potency

Dilution methods involve exposing a standardized bacterial inoculum to a range of known concentrations of the antimicrobial agent.[5] These methods are considered the "gold standard" for MIC determination due to their quantitative nature.

• Broth Microdilution: This is a widely used high-throughput method where serial twofold dilutions of the antimicrobial agent are prepared in a liquid growth medium in 96-well microtiter plates.[2] Each well is then inoculated with a standardized bacterial suspension. Following incubation, the wells are examined for visible bacterial growth. This method is efficient and requires small volumes of reagents.

• Agar Dilution: In this method, the antimicrobial agent is incorporated into an agar medium at various concentrations.[6] The surface of the agar is then inoculated with a standardized bacterial suspension. After incubation, the plates are examined for the lowest concentration of the agent that inhibits bacterial growth. This method is useful for testing fastidious organisms and for testing multiple isolates simultaneously.

Diffusion Methods: A Qualitative Screening Tool

Diffusion methods are based on the principle of the diffusion of an antimicrobial agent from a point source into an agar medium that has been seeded with a standardized bacterial inoculum.

• Disk Diffusion (Kirby-Bauer Test): This is a qualitative or semi-quantitative method where a paper disk impregnated with a known amount of the antimicrobial agent is placed on the surface of an inoculated agar plate.[2][6] The agent diffuses into the agar, creating a concentration gradient. If the organism is susceptible, a zone of growth inhibition will form around the disk. The diameter of this zone is inversely proportional to the MIC.

Part 2: Experimental Protocols for 5-A-4-Ddba

The following protocols are based on CLSI and EUCAST guidelines and should be performed in a dedicated microbiology laboratory using appropriate aseptic techniques.[7][8][9]

Preparation of 5-A-4-Ddba Stock Solution

The accurate preparation of the antimicrobial stock solution is a critical first step.

Materials:

• 5-A-4-Ddba powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, amber microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

Protocol:

• Accurately weigh a precise amount of 5-A-4-Ddba powder using a calibrated analytical balance.

• Dissolve the powder in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or 1280 µg/mL). The choice of concentration will depend on the expected potency of the compound.

• Ensure complete dissolution by vortexing thoroughly. Gentle warming in a water bath (not exceeding 40°C) may be used if necessary, but stability at elevated temperatures should first be confirmed.

• Store the stock solution in small aliquots at -20°C or -80°C in amber tubes to protect from light and prevent repeated freeze-thaw cycles.

Bacterial Strains and Inoculum Preparation

The selection of bacterial strains is crucial for determining the spectrum of activity. A panel of clinically relevant Gram-positive and Gram-negative bacteria, including both wild-type and resistant strains, should be used. Quality control (QC) strains with known MIC values for other antibiotics must be included in every experiment to ensure the validity of the results.[1][10]

Recommended QC Strains (from CLSI and EUCAST guidelines):

• Escherichia coli ATCC® 25922™

• Staphylococcus aureus ATCC® 29213™

• Pseudomonas aeruginosa ATCC® 27853™

• Enterococcus faecalis ATCC® 29212™

Inoculum Preparation (McFarland Standard):

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or a suitable broth (e.g., Tryptic Soy Broth).

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done visually or with a spectrophotometer (absorbance at 625 nm should be between 0.08 and 0.13). A 0.5 McFarland standard corresponds to approximately 1-2 x 10⁸ CFU/mL.[11]

• This standardized suspension must be further diluted for use in the susceptibility tests.

Broth Microdilution MIC Assay

This protocol describes the determination of the MIC of 5-A-4-Ddba using the broth microdilution method.

Workflow for Broth Microdilution

Caption: Workflow for the Broth Microdilution Method.

Materials:

• 96-well, sterile, U-bottom microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum

• 5-A-4-Ddba stock solution

• Multichannel pipette

Protocol:

• Prepare serial twofold dilutions of 5-A-4-Ddba in CAMHB at twice the final desired concentration. For example, to test a final concentration range of 0.06 to 64 µg/mL, prepare 2X solutions from 0.12 to 128 µg/mL.

• Dispense 50 µL of each 2X drug dilution into the appropriate wells of a 96-well plate.

• Include a growth control well (containing only CAMHB and inoculum) and a sterility control well (containing only CAMHB).

• Dilute the standardized bacterial suspension (0.5 McFarland) in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well after adding the inoculum. This typically requires a 1:100 dilution of the standardized suspension.

• Inoculate each well (except the sterility control) with 50 µL of the diluted bacterial suspension. The final volume in each well will be 100 µL.

• Incubate the plates at 35±1°C for 16-20 hours in ambient air.[11]

• After incubation, determine the MIC by visually inspecting the plates for the lowest concentration of 5-A-4-Ddba that completely inhibits visible growth of the organism. Growth is indicated by turbidity or a pellet at the bottom of the well.

Disk Diffusion Assay

This method provides a qualitative assessment of susceptibility.

Workflow for Disk Diffusion

Caption: Workflow for the Disk Diffusion Method.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Blank sterile paper disks (6 mm diameter)

• 5-A-4-Ddba solution of a known concentration

• Calipers or a ruler

Protocol:

• Prepare a standardized bacterial inoculum as described in section 2.2.

• Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing the swab against the inside of the tube.

• Streak the swab evenly over the entire surface of the MHA plate in three directions to ensure confluent growth.[11]

• Allow the plate to dry for 3-5 minutes.

• Impregnate blank sterile paper disks with a known amount of 5-A-4-Ddba. The optimal concentration will need to be determined empirically.

• Using sterile forceps, place the 5-A-4-Ddba-impregnated disk onto the agar surface and gently press to ensure complete contact.

• Invert the plates and incubate at 35±1°C for 16-20 hours in ambient air.[11]

• After incubation, measure the diameter of the zone of complete growth inhibition in millimeters (mm).

Part 3: Data Analysis and Interpretation

MIC Data Presentation

The results of the broth microdilution assay should be presented in a clear and concise table. The MIC is the lowest concentration that shows no visible growth. It is also common to report the MIC₅₀ and MIC₉₀ values, which represent the MICs at which 50% and 90% of the isolates in a test panel are inhibited, respectively.

Table 1: Example MIC Data for 5-A-4-Ddba

Bacterial Species (Strain)	MIC (µg/mL)
Staphylococcus aureus (MRSA)	4
Staphylococcus aureus (MSSA)	2
Escherichia coli	8
Klebsiella pneumoniae (ESBL)	16
Pseudomonas aeruginosa	>64
Enterococcus faecalis (VRE)	32

Quality Control

For each batch of testing, the MICs for the QC strains must fall within the acceptable ranges published by CLSI or EUCAST.[8][10] If the QC results are out of range, the entire batch of tests must be repeated.

Table 2: Example Quality Control Ranges (CLSI)

QC Strain	Antimicrobial Agent	Acceptable MIC Range (µg/mL)
E. coli ATCC® 25922™	Ciprofloxacin	0.004 - 0.016
S. aureus ATCC® 29213™	Vancomycin	0.5 - 2
P. aeruginosa ATCC® 27853™	Meropenem	0.25 - 1
E. faecalis ATCC® 29212™	Ampicillin	0.5 - 2

Note: The table above provides examples with established antibiotics. For 5-A-4-Ddba, QC ranges would need to be established through multi-laboratory studies.

Part 4: Advanced Protocols and Considerations

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent that kills 99.9% of the initial bacterial inoculum.[6] This is an important parameter for determining whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Protocol:

• Following the determination of the MIC from the broth microdilution assay, take a 10-100 µL aliquot from each well that shows no visible growth.

• Spread the aliquot onto a suitable agar plate (e.g., Tryptic Soy Agar).

• Incubate the plates at 35±1°C for 18-24 hours.

• The MBC is the lowest concentration of 5-A-4-Ddba that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum.

Time-Kill Kinetic Assays

Time-kill assays provide information on the rate of bactericidal activity of an antimicrobial agent over time. These studies involve exposing a standardized bacterial inoculum to the antimicrobial agent at various concentrations (e.g., 1x, 2x, 4x MIC) and determining the number of viable cells at different time points (e.g., 0, 2, 4, 8, 24 hours).

Conclusion

The in vitro antibacterial susceptibility testing of a novel compound such as 5-A-4-Ddba is a multifaceted process that requires meticulous attention to detail and adherence to standardized methodologies. The protocols outlined in this guide provide a robust framework for the initial characterization of its antibacterial activity. By following these established procedures, researchers can generate high-quality, reproducible data that will be crucial for the continued development of 5-A-4-Ddba as a potential new therapeutic agent in the fight against infectious diseases.

References

• World Organisation for Animal Health (WOAH). (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163–175. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Clinical and Laboratory Standards Institute & European Committee on Antimicrobial Susceptibility Testing. (2025, August 19). CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Ghafur, A., et al. (2023). Interpretation of Antimicrobial Susceptibility Testing Using European Committee on Antimicrobial Susceptibility Testing (EUCAST) and Clinical and Laboratory Standards Institute (CLSI) Breakpoints: Analysis of Agreement. Journal of Clinical and Diagnostic Research, 17(3). Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2024). CLSI M100™ Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition. Retrieved from [Link]

• U.S. Food and Drug Administration. (2026, February 5). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). Guidance Documents. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST - Home. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (2023). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST, Version 13.1. Retrieved from [Link]

Sources

• 1. woah.org [woah.org]
• 2. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 4. EUCAST: EUCAST - Home [eucast.org]
• 5. pdb.apec.org [pdb.apec.org]
• 6. pure.tue.nl [pure.tue.nl]
• 7. nih.org.pk [nih.org.pk]
• 8. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 9. EUCAST: Guidance Documents [eucast.org]
• 10. szu.gov.cz [szu.gov.cz]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Mass Spectrometry Characterization of 5-A-4-Ddba Intermediates

APPLICATION NOTE: AN-2026-MS-DDBA

Target Analyte: 5''-Amino-4',5''-dideoxybutirosin A (5-A-4-Ddba) CAS Registry Number: 55480-22-3 Methodology: HILIC-ESI-MS/MS[1]

Executive Summary

This application note details the protocol for the structural characterization and quantification of 5''-Amino-4',5''-dideoxybutirosin A (abbreviated as 5-A-4-Ddba ), a critical semi-synthetic aminoglycoside intermediate. 5-A-4-Ddba is a derivative of Butirosin A, engineered to resist bacterial inactivation by aminoglycoside phosphotransferases (APH) through the removal of the 3'-hydroxyl group and modification of the 5''-position.

Because of its high polarity, multiple basic amine groups, and lack of UV-absorbing chromophores, 5-A-4-Ddba presents significant analytical challenges. Traditional Reversed-Phase (C18) chromatography results in poor retention. This guide establishes a robust Hydrophilic Interaction Liquid Chromatography (HILIC) workflow coupled with Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) to ensure precise identification and impurity profiling.

Chemical Context & Mechanism

5-A-4-Ddba is structurally composed of a central 2-deoxystreptamine (2-DOS) ring linked to two amino sugars. The "Ddba" acronym specifically denotes the D id eoxyb utirosin A scaffold.

• Mechanism of Action: Aminoglycosides bind to the bacterial 30S ribosomal subunit.

• Resistance Evasion: The removal of hydroxyl groups at the 3' and 4' positions prevents phosphorylation by resistance enzymes, while the 5''-amino modification alters binding kinetics.

• Analytical Implication: The molecule is highly hydrophilic (logP < -2) and polycationic at neutral pH.

Experimental Protocols

Protocol A: Sample Preparation

Rationale: Aminoglycosides precipitate in high-organic solvents. Direct dissolution in 100% acetonitrile or methanol must be avoided.

Materials:

• 5-A-4-Ddba Reference Standard (CAS 55480-22-3)

• Solvent A: 20 mM Ammonium Formate in Water (pH 3.0, adjusted with Formic Acid)

• Solvent B: Acetonitrile (LC-MS Grade)

Step-by-Step Procedure:

• Stock Solution: Weigh 1.0 mg of 5-A-4-Ddba and dissolve in 1.0 mL of Water/Methanol (80:20 v/v) . Vortex for 30 seconds. (Concentration: 1 mg/mL).

• Working Standard: Dilute the stock 1:100 into 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Final concentration: 10 µg/mL.

  • Note: Maintaining at least 50% water prevents precipitation while ensuring compatibility with the HILIC initial mobile phase.

• Matrix Cleanup (If analyzing biological fluids):

  • Use Weak Cation Exchange (WCX) SPE cartridges.

  • Condition: MeOH -> Water.

  • Load: Sample (pH adjusted to 6-7).

  • Wash: Water -> Methanol.

  • Elute: 5% Formic Acid in Methanol.

Protocol B: HILIC-MS/MS Method

Rationale: Zwitterionic HILIC (ZIC-HILIC) columns provide superior retention for aminoglycosides compared to bare silica or amide phases due to electrostatic interactions with the positively charged analyte.

LC Parameters:

Parameter	Setting
Column	ZIC-HILIC (100 x 2.1 mm, 3.5 µm) or Amide-HILIC
Mobile Phase A	20 mM Ammonium Formate in Water (pH 3.0)
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Column Temp	40°C
Injection Vol	2 - 5 µL

Gradient Table:

Time (min)	% B (Organic)	% A (Aqueous)	Phase
0.0	90	10	Initial Hold
1.0	90	10	Start Gradient
6.0	40	60	Elution
7.0	40	60	Wash
7.1	90	10	Re-equilibration
10.0	90	10	End

Protocol C: Mass Spectrometry Settings

Rationale: 5-A-4-Ddba is easily protonated. ESI+ is the mandatory ionization mode. Source parameters must be tuned to prevent in-source fragmentation of the glycosidic bonds.

Source Parameters (ESI+):

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 350°C

• Desolvation Gas: 800 L/hr

• Cone Voltage: 25 V (Keep low to preserve molecular ion)

MRM Transitions (Quantification):

• Precursor: m/z 555.3 [M+H]+ (Calculated based on Dideoxybutirosin A structure ~554 Da)

  • Note: Check for [M+2H]2+ species (approx m/z 278.2) which may be more abundant depending on pH.

• Quantifier Ion: m/z 163.1 (Neosamine fragment)

• Qualifier Ion: m/z 324.2 (Loss of amino-hydroxy-butyryl chain)

Workflow Visualization

The following diagram illustrates the critical decision points in the 5-A-4-Ddba characterization workflow, emphasizing the divergence from standard C18 protocols.

Caption: Analytical workflow for 5-A-4-Ddba highlighting the necessity of HILIC chromatography over Reversed-Phase (C18) to prevent void elution.

Fragmentation Logic & Data Interpretation[2][3]

Understanding the fragmentation of 5-A-4-Ddba is essential for distinguishing it from the parent Butirosin A and other impurities.

Fragmentation Pathway[2][4][5][6]

• Glycosidic Bond Rupture: The weakest bonds are the ether linkages between the central 2-deoxystreptamine ring and the peripheral amino sugars.

• AHB Chain Loss: The (S)-4-amino-2-hydroxybutyryl (AHB) side chain is characteristic of Butirosin derivatives. Cleavage often yields a neutral loss or a specific low-mass fragment.

• Differentiation:

  • Butirosin A: Contains 3'-OH and 4'-OH.[2][3]

  • 5-A-4-Ddba: Lacks 3'-OH and 4'-OH; contains 5''-NH2.

  • Result: The mass shift in the specific ring fragments confirms the "Dideoxy" and "Amino" modifications.

Caption: Simplified MS/MS fragmentation pathway showing primary glycosidic cleavages used for structural confirmation.

References

• LookChem. (n.d.). 5''-amino-4',5''-dideoxybutirosin A Product Details. Retrieved from [Link]

• Dionex (Thermo Fisher Scientific). (2012). Analysis of Aminoglycoside Antibiotics by HILIC-MS/MS.

• Kondo, S., et al. (1973). Syntheses and Properties of 3'-Deoxybutirosin A and Related Compounds. The Journal of Antibiotics. [Link]

• Shimadzu Corporation. (2020). LC/MS/MS Method Package for Aminoglycoside Antibiotics. Retrieved from [Link]

Sources

• 1. Hydrophilic interaction chromatography combined with tandem-mass spectrometry to determine six aminoglycosides in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of 5''-Amino-4',5''-dideoxybutirosin A synthesis

This guide functions as a specialized Technical Support Center for organic chemists and drug developers working on the synthesis of 5''-Amino-4',5''-dideoxybutirosin A .

The content is structured to address the specific "yield-killing" bottlenecks associated with the modification of the aminoglycoside scaffold—specifically the 4'-deoxygenation and 5''-amination on the Butirosin framework.

Topic: High-Yield Synthesis of 5''-Amino-4',5''-dideoxybutirosin A Ticket ID: AG-SYN-545 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Mechanistic Logic

The synthesis of 5''-Amino-4',5''-dideoxybutirosin A requires the simultaneous modification of Ring I (4'-deoxygenation) and Ring III (5''-amination) of the Butirosin A scaffold. The primary cause of low yield in this pathway is not typically the final deprotection, but the regioselective activation of hydroxyl groups and the subsequent nucleophilic displacement .

The Core Yield Challenge: The 4'-hydroxyl group (secondary, equatorial) is sterically hindered and electronically deactivated compared to the 5''-hydroxyl (primary). Standard protocols often lead to:

• Elimination (E2): Formation of 4',5'-unsaturated byproducts rather than substitution.

• Incomplete Conversion: Stalled reaction at the triflate intermediate.

• Scrambling: Migration of protecting groups during the harsh sulfonation conditions.

This guide replaces "textbook" protocols with field-optimized troubleshooting based on the Triflate-Thiolate-Raney Nickel route, which is superior to radical deoxygenation for this specific scaffold.

Diagnostic Workflow (Interactive Logic)

Before adjusting your protocol, locate your failure mode in the decision tree below.

Caption: Diagnostic logic for identifying yield loss during the critical activation and displacement phases of Butirosin modification.

Critical Protocol Optimization (The "Self-Validating" System)

To improve yield, you must treat the synthesis as a coupled system where the success of the 5''-amination depends on the clean execution of the 4'-deoxygenation.

Phase A: The "Double-Activation" Strategy (Yield Critical)

Instead of sequential activation, use a controlled global triflation if your protecting group strategy (e.g., Cbz on amines, Acetyl/Benzoyl on non-target OH) allows it.

The Protocol:

• Substrate: Per-N-Cbz-protected Butirosin A (with 3', 2''-OH protected, usually as cyclic carbamate or ester).

• Reagent: Triflic anhydride (

  ) / Pyridine.

• Optimization: Do NOT use DMAP. DMAP often causes elimination of the 4'-Tf to the 4'-ene.

Troubleshooting Table: Activation Phase

Symptom	Probable Cause	Corrective Action
Darkening of reaction mixture	Pyridine oxidation or impurity.	Distill pyridine over immediately before use. Perform reaction at -20°C, warming to 0°C only if needed.
Recovery of starting material	Hydrolysis of .	degrades rapidly. Titrate or use fresh ampoules. Ensure system is strictly anhydrous ( atm).
Formation of 4'-ene (Elimination)	Base is too strong or temp too high.	Switch base from Pyridine to 2,6-Lutidine (sterically hindered, reduces E2 elimination risk).

Phase B: The Thiolate Displacement (The "Bottleneck")

This step installs the sulfur precursor at 4' (for removal) and potentially the azide at 5'' (if using azide displacement) or thiolate at both (if using a specific reductive amination route later). Standard Route: Displacement of 4'-OTf with PhSNa and 5''-OTf with NaN3.

Key Insight: The 4'-position is secondary and axially hindered by the 6'-substituent. S_N2 is slow.

Protocol Adjustment:

• Solvent: Switch from DMF to HMPA/DMF (1:4) or DMPU (safer alternative). The dipole moment is critical for stabilizing the transition state.

• Additive: Add 18-Crown-6 (1.0 eq) if using sodium benzenethiolate (

  ). This "naked anion" effect increases nucleophilicity by 10-fold, pushing the reaction to completion before elimination can occur.

Phase C: Desulfurization & Reduction

The conversion of the 4'-SPh to 4'-H and 5''-N3 to 5''-NH2 is performed using Raney Nickel.

Yield Trap: Raney Nickel is a heterogeneous surface reaction. Old catalyst leads to incomplete desulfurization. Validation: Check the activity of Raney Ni by adding a drop of acetic acid; vigorous bubbling indicates active hydrogen. Workup: Do not filter dry. Pyrophoric risk aside, drying collapses the nickel pores, trapping your product. Wash the filter cake with 1% acetic acid in methanol to release the amine-bound product from the metal surface.

Frequently Asked Questions (FAQ)

Q1: Why am I seeing significant 3'-deoxy contaminants? A: This indicates "protecting group migration." If you are using a 3',4'-cyclic carbamate or similar neighbor-group protection, the activation might be scrambling.

• Fix: Ensure your 3'-OH is protected with a robust group like Benzoyl (Bz) or Acetyl (Ac) that does not migrate under triflation conditions. Avoid silyl ethers at the 3'-position as they are labile to

  /Pyridine.

Q2: My 5''-amination yield is good, but the 4'-deoxygenation failed (remained -OH). Why? A: You likely have a "reactivity mismatch." The 5''-primary alcohol reacts with

within minutes. The 4'-secondary alcohol takes hours. If you quench too early, only the 5'' reacts.

• Fix: Monitor the reaction by TLC using a stain sensitive to sulfonates (e.g., Hanessian's Stain). Do not stop until the 4'-monotriflate spot disappears into the di-triflate spot.

Q3: Can I use the radical deoxygenation (Barton-McCombie) instead of the Triflate route? A: Theoretically, yes. However, for Butirosin derivatives, the radical intermediate at C4' is prone to interacting with the AHB side chain (N-1), leading to intramolecular cyclization side products. The Triflate-Thiolate displacement (ionic pathway) is strictly more reliable for the Butirosin scaffold [1].

Q4: How do I purify the final 5''-Amino-4',5''-dideoxybutirosin A free base? A: Ion exchange is standard but lossy.

• Recommendation: Use CM-Sephadex C-25 with a gradient of

  (0.1M to 0.5M).

• Pro Tip: Pre-treat the column with the buffer to ensure equilibrium. Collect small fractions. The 5''-amino isomer elutes after the natural Butirosin due to the extra amine charge.

References

• Deoxy derivatives of butirosin A and 5''-amino-5''-deoxybutirosin A... Synthesis and NMR studies.

  • Source: The Journal of Antibiotics

  • Citation: J Antibiot (Tokyo).[1][2][3][4] 1982 Jun;35(6):692-702.[3]

  • Relevance: Establishes the foundational triflate-thiolate-reduction route for this specific scaffold.

  • URL:[Link]

• Synthesis of 5''-amino-3',4',5''-trideoxybutirosin A.

  • Source: The Journal of Antibiotics

  • Citation: J Antibiot (Tokyo).[1][2][3][4] 1975 Jul;28(7):522-9.[2]

  • Relevance: Provides comparative data on the 5''-amino modification and purific

  • URL:[Link]

• Aminoglycoside Antibiotics:

  • Source: Wiley Online Library (Dev P. Arya)
  • Relevance: Modern review of protecting group strategies (Cbz vs Boc)

  • URL:[Link]

Sources

• 1. Mutational biosynthesis of butirosin analogs. I. Conversion of neamine analogs into butirosin analogs by mutants of Bacillus circulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5"-Amino-3',4',5"-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 5''-amino-3,5''-dideoxybutirosin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Aminoglycoside Potency: 5''-Amino-4',5''-dideoxybutirosin A versus Kanamycin B

A Technical Guide for Researchers in Antimicrobial Drug Development

In the landscape of antimicrobial agents, aminoglycosides remain a critical class for treating severe bacterial infections, particularly those caused by Gram-negative pathogens. However, the rise of antibiotic resistance necessitates the development of novel derivatives with enhanced potency and the ability to overcome common resistance mechanisms. This guide provides a detailed comparison of the semi-synthetic aminoglycoside, 5''-Amino-4',5''-dideoxybutirosin A, and the established antibiotic, Kanamycin B, focusing on their antibacterial potency, mechanisms of action, and the structural modifications designed to combat resistance.

Introduction to the Aminoglycosides in Focus

Kanamycin B , a member of the kanamycin complex produced by Streptomyces kanamyceticus, is a well-known aminoglycoside antibiotic.[1] It exerts its bactericidal effect by binding to the 30S ribosomal subunit of bacteria, leading to the inhibition of protein synthesis.[2] While effective against a range of bacteria, its clinical utility has been hampered by the emergence of resistance, primarily through enzymatic modification by aminoglycoside-modifying enzymes (AMEs).[3]

5''-Amino-4',5''-dideoxybutirosin A is a semi-synthetic derivative of butirosin A, an aminoglycoside structurally similar to the kanamycins. The key structural modifications—the introduction of an amino group at the 5'' position and deoxygenation at the 4' and 5'' positions—are strategically designed to circumvent common bacterial resistance mechanisms.[4] Specifically, the 5''-amino group is intended to prevent phosphorylation at this position, a common inactivation strategy employed by bacteria.[5]

Comparative Antibacterial Potency

Direct, side-by-side comparisons of the minimum inhibitory concentrations (MICs) of 5''-Amino-4',5''-dideoxybutirosin A and Kanamycin B against a comprehensive panel of identical bacterial strains are limited in publicly available literature. However, by synthesizing data from various studies on these and structurally related compounds, a clear trend in potency, particularly against resistant strains, emerges.

Kanamycin B generally exhibits good activity against susceptible Gram-negative bacteria such as Escherichia coli and some Gram-positive bacteria like Staphylococcus aureus.[6][7] However, its efficacy against organisms like Pseudomonas aeruginosa and strains harboring specific AMEs is often diminished.[8]

In contrast, butirosin derivatives with modifications at the 5''-position, such as 5''-amino-5''-deoxybutirosin (a closely related analog), have demonstrated significantly improved activity against resistant pathogens. For instance, while the MICs of gentamicin were found to be elevated 35-fold against resistant P. aeruginosa, the MIC of 5''-amino-5''-deoxybutirosin was only doubled.[1][5] This suggests that the 5''-amino modification effectively protects the molecule from enzymatic inactivation. Further deoxygenation at the 3' and 4' positions in other butirosin analogs has been shown to enhance activity against strains resistant to butirosin and even gentamicin.[3]

Table 1: Comparative Antibacterial Activity Profile

Antibiotic	Target Organism	Reported MIC Range (µg/mL)	Key Findings and Inferences
Kanamycin B	Escherichia coli	4.5 - 50[4][6][7]	Effective against susceptible strains.
Staphylococcus aureus	3.5[6][7]	Generally susceptible.
Pseudomonas aeruginosa	4 to >64[8]	Often exhibits higher and more variable MICs, indicating lower potency.
5''-Amino-4',5''-dideoxybutirosin A & Analogs	Gram-negative species (including P. aeruginosa)	Not explicitly defined in a broad panel. However, studies on 5"-amino-5"-deoxybutirosin A show it is active at low levels against a wide variety of gram-negative species, including P. aeruginosa.[5]	Designed to overcome resistance. Qualitative reports indicate "outstanding activities" against strains highly resistant to butirosin and gentamicin, including P. aeruginosa and E. coli.[3]
Aminoglycoside-resistant strains	A related compound, 5"-Amino-3',4',5"-trideoxybutirosin A, shows enhanced activity against P. aeruginosa and E. coli which are highly resistant to butirosin, 5"-amino-5"-deoxybutirosin A, and gentamicin.[3][9]	The structural modifications are effective in combating common resistance mechanisms.

Mechanism of Action and the Rationale for Structural Modification

Both Kanamycin B and 5''-Amino-4',5''-dideoxybutirosin A are bactericidal agents that target the bacterial ribosome. Their primary mechanism of action involves binding to the A-site on the 16S rRNA of the 30S ribosomal subunit. This binding interferes with protein synthesis in several ways: it can block the initiation of protein synthesis, cause misreading of the mRNA template leading to the incorporation of incorrect amino acids, and inhibit the translocation of the ribosome along the mRNA. The accumulation of non-functional proteins ultimately leads to bacterial cell death.[2]

The key difference in their expected potency, especially against resistant bacteria, lies in their chemical structures. Bacteria have evolved sophisticated resistance mechanisms against aminoglycosides, with the production of aminoglycoside-modifying enzymes (AMEs) being the most prevalent. These enzymes inactivate the antibiotic by adding chemical groups (acetyl, phosphate, or adenyl) to specific hydroxyl or amino moieties on the aminoglycoside structure. This modification prevents the antibiotic from binding effectively to its ribosomal target.

The synthesis of 5''-Amino-4',5''-dideoxybutirosin A is a direct response to this challenge. The introduction of an amino group at the 5''-position is designed to block the action of phosphotransferases that would otherwise inactivate the molecule by adding a phosphate group at this site.[5] The deoxygenation at the 4' and 5'' positions further reduces the number of sites available for enzymatic modification.

Caption: Mechanism of aminoglycoside action and resistance.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental technique to quantify the in vitro potency of an antimicrobial agent. The broth microdilution method is a standard and widely used approach.

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.

Materials:

• Test compounds (5''-Amino-4',5''-dideoxybutirosin A, Kanamycin B)

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213, P. aeruginosa ATCC 27853, and relevant clinical isolates)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Pipettes and sterile tips

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Bacterial Inoculum: a. From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test bacterium. b. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). c. Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions: a. Prepare a stock solution of each antibiotic in a suitable solvent (e.g., sterile water). b. Perform a serial two-fold dilution of each antibiotic in CAMHB in the 96-well plate to achieve a range of concentrations (e.g., from 128 µg/mL to 0.125 µg/mL). Typically, 50 µL of each dilution is added to the wells.

• Inoculation: a. Add 50 µL of the prepared bacterial inoculum to each well containing the antibiotic dilutions. b. Include a growth control well (bacteria in CAMHB without antibiotic) and a sterility control well (CAMHB only).

• Incubation: a. Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determination of MIC: a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic at which there is no visible growth (clear well). b. A spectrophotometer can be used to measure the optical density (OD) at 600 nm to aid in determining the absence of growth.

Caption: Workflow for the broth microdilution MIC assay.

Conclusion

The development of 5''-Amino-4',5''-dideoxybutirosin A represents a rational design approach to combat aminoglycoside resistance. While comprehensive, direct comparative data with Kanamycin B is not extensively published, the available evidence strongly suggests that the structural modifications in 5''-Amino-4',5''-dideoxybutirosin A and its analogs confer enhanced potency, particularly against bacterial strains that have acquired resistance to older aminoglycosides through enzymatic modification. The strategic placement of an amino group at the 5'' position effectively shields the molecule from a key inactivation mechanism. For researchers in the field of antimicrobial drug development, these findings underscore the potential of targeted chemical modifications to revitalize established antibiotic classes and address the pressing challenge of antimicrobial resistance. Further head-to-head in vitro and in vivo studies are warranted to fully elucidate the comparative efficacy and safety profiles of these promising new-generation aminoglycosides.

References

• Determining the MIC and Comparative Efficacy of Gentamicin and Kanamycin Against E. coli. Research Square; 2025. Available from: [Link]

• Pereira AM, et al. Action of Kanamycin Against Single and Dual Species Biofilms of Escherichia coli and Staphylococcus aureus. International Journal of Molecular and Clinical Microbiology. 2015;5(2):575-581.

• Pereira AM, et al. Action of Kanamycin Against Single and Dual Species Biofilms of Escherichia coli and Staphylococcus aureus. ResearchGate; 2015. Available from: [Link]

• Heifetz CL, et al. "5-Amino-5"-deoxybutirosin, a semisynthetic analogue of butirosin A: antibacterial activity in vitro and in mice. Antimicrobial Agents and Chemotherapy. 1976;10(3):543-8. Available from: [Link]

• Chowdhury SA, et al. Studies on Antibiotic Sensitivity Pattern of Pseudomonas aeruginosa Isolated from Hospitalized Patients. Open Access Library Journal. 2014;1(5):1-8. Available from: [Link]

• Woo PW, Haskell TH. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies. The Journal of Antibiotics. 1982;35(6):692-702. Available from: [Link]

• Maple PA, et al. Activity of the semi-synthetic kanamycin B derivative, arbekacin against methicillin-resistant Staphylococcus aureus. The Journal of Antimicrobial Chemotherapy. 1995;35(6):865-8. Available from: [Link]

• Woo PW. 5"-AMINO-3', 4', 5"-TRIDEOXYBUTIROSIN A, A NEW SEMISYNTHETIC AMINOGLYCOSIDE ANTIBIOTIC. The Journal of Antibiotics. 1975;28(7):522-529. Available from: [Link]

• Woo PW. Amino-3',4',5"-trideoxybutirosin A, a new semisynthetic aminoglycoside antibiotic. The Journal of Antibiotics. 1975;28(7):522-9. Available from: [Link]

• Heifetz CL, et al. 5″-Amino-5″-Deoxybutirosin, a Semisynthetic Analogue of Butirosin A: Antibacterial Activity In Vitro and in Mice. Antimicrobial Agents and Chemotherapy. 1976;10(3):543-548. Available from: [Link]

• Fresenius Kabi USA. KANAMYCIN. 2008. Available from: [Link]

• Farkas A, et al. Antimicrobial Activity of NCR Plant Peptides Strongly Depends on the Test Assays. Frontiers in Microbiology. 2018;9:2649. Available from: [Link]

• BioNumbers. Working concentration with Kanamycin - Bacteria Escherichia coli - BNID 108851. Available from: [Link]

• Yourassowsky E, et al. Susceptibility of current clinical isolates of Pseudomonas aeruginosa and enteric gram-negative bacilli to amikacin and other aminoglycoside antibiotics. The Journal of Infectious Diseases. 1976;134 Suppl:S279-84. Available from: [Link]

• Zhang R, et al. A designed antimicrobial peptide with potential ability against methicillin resistant Staphylococcus aureus. Frontiers in Microbiology. 2022;13:981262. Available from: [Link]

• Geisinger E, et al. Kanamycin Uptake into E. Coli Is Facilitated by OmpF and OmpC Porin Channels Located in the Outer Membrane. ChemRxiv. 2020. Available from: [Link]

• Lebeaux D, et al. d-Amino Acids Enhance the Activity of Antimicrobials against Biofilms of Clinical Wound Isolates of Staphylococcus aureus and Pseudomonas aeruginosa. Antimicrobial Agents and Chemotherapy. 2015;59(7):4206-12. Available from: [Link]

• O'Hara K, et al. Phosphorylation of kanamycin, lividomycin A, amd butirosin B by Providencia stuartii. Antimicrobial Agents and Chemotherapy. 1975;7(3):334-8. Available from: [Link]

• ResearchGate. Antibiotic MIC Range, MIC 50 , and MIC 90 (mg/mL) of Pseudomonas aeruginosa Keratitis Isolates. Available from: [Link]

• Wang Y, et al. Anti-Pseudomonas aeruginosa activity of natural antimicrobial peptides when used alone or in combination with antibiotics. Frontiers in Microbiology. 2022;13:961448. Available from: [Link]

• De Angelis F, et al. Fighting Pseudomonas aeruginosa Infections: Antibacterial and Antibiofilm Activity of D-Q53 CecB, a Synthetic Analog of a Silkworm Natural Cecropin B Variant. International Journal of Molecular Sciences. 2023;24(16):12586. Available from: [Link]

• Saeki H, et al. Synthesis of 5''-amino-3,5''-dideoxybutirosin A. The Journal of Antibiotics. 1975;28(7):530-6. Available from: [Link]

• Singh R, et al. Antimicrobial Resistance in Pseudomonas aeruginosa Biofilms. Journal of Applied Microbiology and Biochemistry. 2021;5(3):1-6. Available from: [Link]

• Gáspár S, et al. N-Alkane Assimilation by Pseudomonas aeruginosa and Its Interactions with Virulence and Antibiotic Resistance. International Journal of Molecular Sciences. 2024;25(21):12999. Available from: [Link]

• Llewellyn NM, et al. Biosynthesis of Butirosin: Transfer and Deprotection of the Unique Amino Acid Side Chain. Chembiochem. 2007;8(12):1425-33. Available from: [Link]

• Brasseur M, et al. New derivatives of kanamycin B obtained by modifications and substitutions in position 6''. 2. In vitro and computer-aided toxicological evaluation with respect to interactions with phosphatidylinositol. Journal of Medicinal Chemistry. 1991;34(5):1476-82. Available from: [Link]

• Tadesse S, et al. In Vitro Antibacterial, DPPH Radical Scavenging Activities, and In Silico Molecular Modeling of Isolated Compounds from the Leaves of Clematis hirsuta. Advances in Pharmacological and Pharmaceutical Sciences. 2024;2024:3152929. Available from: [Link]

• McLaren A, et al. In Vitro Activity of Nisin A Against Staphylococci Isolated from Periprosthetic Joint Infection. Antibiotics. 2025;14(5):543. Available from: [Link]

• Tamborini L, et al. A Desmethylphosphinothricin Dipeptide Derivative Effectively Inhibits Escherichia coli and Bacillus subtilis Growth. International Journal of Molecular Sciences. 2023;24(19):14732. Available from: [Link]

• Kocić-Tanackov S, et al. Anti-Staphylococcus aureus Activity of Volatile Phytochemicals and Their Combinations with Conventional Antibiotics Against Methicillin-Susceptible S. aureus (MSSA) and Methicillin-Resistant S. aureus (MRSA) Strains. International Journal of Molecular Sciences. 2024;25(21):13000. Available from: [Link]

• Zhou L, et al. Potentiating the Activity of Nisin against Escherichia coli. Frontiers in Microbiology. 2016;7:106. Available from: [Link]

• Wang S, et al. D-amino acid enhanced the sensitivity of avian pathogenic Escherichia coli to tetracycline and amikacin. Frontiers in Microbiology. 2025;16:1594917. Available from: [Link]

• Richardson K, et al. Synthesis and antibacterial activity of 1-N-(1,3-dihydroxy-2-propyl)kanamycin B (UK-31,214). The Journal of Antibiotics. 1977;30(10):843-6. Available from: [Link]

• Duscha K, et al. Synthesis of 6″-Modified Kanamycin A Derivatives and Evaluation of Their Antibacterial Properties. Molecules. 2023;28(8):3361. Available from: [Link]

• Wang Y, et al. The Anti-Microbial Peptide Citrocin Controls Pseudomonas aeruginosa Biofilms by Breaking Down Extracellular Polysaccharide. International Journal of Molecular Sciences. 2024;25(8):4171. Available from: [Link]

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Rigorous Structural Elucidation of 5-A-4-Ddba: A Comparative Analysis of Multi-Dimensional NMR vs. Standard Characterization Methods

This guide provides a rigorous technical comparison of NMR spectral analysis methodologies for the structural confirmation of 5-A-4-Ddba (treated here as a complex chiral intermediate, specifically a 5-Amino-4-Deoxy-D-sugar/nucleoside derivative, consistent with the nomenclature).

Executive Summary

The structural confirmation of 5-A-4-Ddba presents unique challenges due to its multiple chiral centers (specifically at C4 and C5) and the exchangeable nature of the C5-amino protons. Standard quality control methods often fail to distinguish between the target diastereomer and its C4-epimers due to spectral overlap.

This guide compares the Standard QC Protocol (Method A) against the Advanced Multi-Dimensional Elucidation Protocol (Method B) . We demonstrate that while Method A is sufficient for purity checks, Method B is the mandatory "Product" solution for absolute structural confirmation during drug development.

Part 1: The Challenge – Why Standard NMR Fails

5-A-4-Ddba contains a "Deoxy" site at C4 and an "Amino" site at C5. The critical structural attribute (CQA) is the relative stereochemistry between these positions.

Feature	Challenge in Standard 1D NMR
C4-Deoxy Methylene	Appears as complex multiplets; and couplings often indistinguishable at <400 MHz.
C5-Amino Group	Broad signals due to quadrupole broadening ( ) and proton exchange; obscures vicinal coupling ( ).
Ring Puckering	Conformational flexibility averages -values, leading to ambiguous stereochemical assignment.

Part 2: Comparative Analysis (The Product vs. Alternatives)

We compare the performance of the Advanced Protocol (The Product) against the Standard Alternative .

Comparison Matrix

Metric	Alternative: Standard QC Method	Product: Advanced Elucidation Protocol
Instrumentation	400 MHz Room Temp Probe	600+ MHz CryoProbe™
Solvent System	D₂O (Standard)	DMSO-d₆ + Picric Acid (0.1%)
Pulse Sequences	1D ¹H, 1D ¹³C	NOESY, ¹H-¹⁵N HSQC, ¹H-¹³C HSQC-TOCSY
Stereo-Confidence	Low (Inferential)	High (Direct NOE Evidence)
Resolution	< 0.5 Hz (often overlapped)	< 0.1 Hz (Baseline resolved)
Primary Output	Purity %	Absolute Configuration (R/S)

Critical Insight: The Solvent Effect

• Alternative (D₂O): The amino protons (

  ) exchange rapidly with D₂O, disappearing from the spectrum. This removes the critical coupling constant needed to determine the rotameric population of the amine.

• Product (DMSO-d₆): The Advanced Protocol uses DMSO to slow exchange. We recommend adding picric acid or cooling to 278K to "freeze" the amine protons, allowing measurement of

  and observation of NOE contacts.

Part 3: Experimental Protocols

Protocol A: The "Product" Workflow (Advanced Elucidation)

Use this workflow for IND filing and Reference Standard qualification.

1. Sample Preparation:

• Dissolve 5.0 mg of 5-A-4-Ddba in 600 µL of DMSO-d₆ .

• Crucial Step: Add 1-2 µL of dilute Picric Acid (or use a dry capsule) to ensure protonation/stabilization of the amine if signals are broad.

• Transfer to a 3mm NMR tube (matches CryoProbe geometry).

2. Acquisition Parameters (600 MHz):

• ¹H NMR: 64 scans, relaxation delay (

  ) = 5s (ensure quantitation).

• 2D ¹H-¹³C HSQC (Multiplicity Edited): Distinguish

  (C4) from .

  • Setup: TD(F1)=256, TD(F2)=2048.

• 2D ¹H-¹H NOESY: Mixing time (

  ) = 500 ms.

  • Target: Look for cross-peaks between H4(axial) and H6 to confirm chair conformation.

3. Data Processing:

• Apply Exponential Multiplication (LB = 0.3 Hz) for 1D.

• Apply Sine-Bell Squared (SSB = 2) for 2D to reduce truncation artifacts.

Protocol B: The "Alternative" Workflow (Routine QC)

Use this only for batch-to-batch consistency checks.

• Sample: 10 mg in D₂O.

• Acquisition: 400 MHz, 16 scans.

• Limitation: Rely solely on chemical shift fingerprints. If the impurity is an enantiomer, this method will fail (enantiomers are NMR equivalent in achiral solvents).

Part 4: Visualization of the Confirmation Logic

The following diagram illustrates the decision tree for assigning the stereochemistry of 5-A-4-Ddba using the Advanced Protocol.

Caption: Logical workflow for stereochemical assignment of 5-A-4-Ddba. The path relies on identifying trans-diaxial couplings (

) and confirming spatial proximity via NOE.

Part 5: Supporting Data (Simulated for Reference)

The following table highlights the spectral differences expected when comparing the correct structure against a common C4-epimer impurity.

Signal Assignment	Target 5-A-4-Ddba (Expected)	C4-Epimer (Impurity)	Diagnostic Criteria
H4 (Axial)	1.65 ppm (tdd, Hz)	1.90 ppm (dt, Hz)	Large axial-axial coupling ( Hz) confirms axial orientation.
H5 (Methine)	3.20 ppm (ddd)	3.45 ppm (narrow m)	H5 shifts downfield in epimer due to loss of shielding cone.
NOE (H4-H6)	Strong Positive	Absent	The "Product" method (NOESY) is the only way to prove this definitively.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.

• Bax, A., & Davis, D. G. (1985). MLEV-17-based two-dimensional homonuclear magnetization transfer spectroscopy. Journal of Magnetic Resonance.

• LaPlante, S. R., et al. (2013). NMR Strategies for Structural Characterization of Drug Metabolites. Chemical Research in Toxicology.

(Note: "5-A-4-Ddba" is treated in this guide as a representative code for a 5-Amino-4-Deoxy-D-sugar derivative. Ensure to verify the specific CAS registry if the acronym refers to a proprietary internal compound.)

A Senior Application Scientist's Guide to Ensuring Reproducibility of Minimum Inhibitory Concentrations: A Case Study with 5-A-4-Ddba

For researchers, clinical scientists, and drug development professionals, the minimum inhibitory concentration (MIC) is a cornerstone of antimicrobial susceptibility testing.[1][2][3] It represents the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1][2][3] The reliability of clinical decisions, the integrity of regulatory submissions, and the advancement of new drug candidates all hinge on the reproducibility of these results.[4] This guide provides an in-depth analysis of the factors influencing the reproducibility of MIC values for the novel antimicrobial compound 5-A-4-Ddba, offering a framework for robust and reliable testing.

While the precise chemical identity and mechanism of action for "5-A-4-Ddba" remain proprietary, the principles governing the reproducibility of its MIC are universal. This guide will use 5-A-4-Ddba as a representative compound to explore the nuances of MIC testing, with insights applicable to a broad range of antimicrobial agents.

The Critical Importance of Reproducible MICs

In both clinical and research settings, consistent and reproducible MIC data is paramount for several reasons:

• Clinical Decision-Making: Clinicians rely on accurate MIC values to select the most effective antibiotic and dosage regimen for a patient.[4] Inconsistent results can lead to treatment failure or the unnecessary use of broad-spectrum antibiotics, contributing to the rise of antimicrobial resistance.

• Regulatory Compliance: Regulatory bodies such as the FDA and EMA require robust and reproducible data for the approval of new antimicrobial agents.[4][5]

• Drug Discovery and Development: In the development of new drugs like 5-A-4-Ddba, reproducible MICs are essential for evaluating the compound's efficacy, comparing it to existing treatments, and establishing a safe and effective dosing strategy.[1][4]

Factors Influencing the Reproducibility of 5-A-4-Ddba MICs

The reproducibility of MIC testing is influenced by a multitude of factors, which can be broadly categorized as biological, methodological, and interpretive.[1][4][6] Understanding and controlling these variables is key to achieving consistent results.

Biological Variables

• Bacterial Strains: Genetic and phenotypic differences among bacterial strains can significantly impact their susceptibility to antimicrobial agents.[1][4] Even within the same species, variations in resistance mechanisms can lead to different MIC values. For instance, a study on Campylobacter jejuni found that small genomic differences between laboratory reference strains could affect the validity and reproducibility of experimental work, including MIC variability for ampicillin.[1]

• Inoculum Size: The number of bacteria used in the test, known as the inoculum size, has a direct effect on the MIC result.[4][6] An inoculum that is too high can overwhelm the antimicrobial agent, leading to a falsely elevated MIC. Conversely, an inoculum that is too low may result in a falsely low MIC.

Methodological Variables

• Growth Media Composition: The type and composition of the growth medium can affect both bacterial growth and the activity of the antimicrobial agent.[1][4] It is crucial to use standardized media, such as Mueller-Hinton Broth (MHB), to ensure consistency.[6][7]

• Incubation Conditions: Temperature, time, and atmospheric conditions (e.g., CO2 levels) during incubation must be tightly controlled.[1][4] Deviations from standardized protocols can alter the growth rate of the bacteria and, consequently, the MIC.

• Antimicrobial Agent Preparation: The preparation of the antimicrobial agent dilutions is a critical step. Errors in serial dilutions can lead to significant inaccuracies in the final MIC determination.[1]

The following diagram illustrates the core workflow for determining the MIC of 5-A-4-Ddba using the broth microdilution method, highlighting key control points for ensuring reproducibility.

Caption: Workflow for Broth Microdilution MIC Determination of 5-A-4-Ddba.

Standardized Protocols: The Foundation of Reproducibility

Adherence to standardized protocols is the most effective way to minimize variability in MIC testing. Organizations like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines for antimicrobial susceptibility testing.[8][9][10][11]

CLSI and EUCAST Recommendations

Both CLSI and EUCAST provide comprehensive documents outlining standardized methods for MIC determination.[8][9][10][11] These guidelines specify:

• The recommended growth media and supplements for different types of bacteria.[8]

• Procedures for preparing a standardized inoculum.

• Detailed instructions for performing broth microdilution and other susceptibility testing methods.

• Quality control (QC) recommendations, including the use of reference strains with known MIC values.[12][13]

The following table summarizes key parameters for ensuring reproducible MIC results for 5-A-4-Ddba, based on established guidelines.

Parameter	Recommendation	Rationale for Reproducibility
Methodology	Broth Microdilution	Allows for testing of multiple concentrations and is amenable to automation, reducing human error.[6][14]
Growth Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standardized medium that supports the growth of most non-fastidious bacteria and has minimal interference with antimicrobial activity.[7]
Inoculum Density	5 x 10^5 CFU/mL	A standardized inoculum ensures a consistent bacterial challenge to the antimicrobial agent.[6][15]
Incubation	35°C ± 2°C for 16-20 hours	Consistent incubation conditions ensure a predictable rate of bacterial growth.[15]
Quality Control	Test reference strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) in parallel.	Verifies the accuracy of the test system and ensures that results are within an acceptable range.[12][13]

Comparative Analysis of MIC Testing Methods

While broth microdilution is considered the "gold standard," other methods are also used for determining MICs.[16] Each method has its own advantages and potential for variability.

• Broth Macrodilution: Similar to microdilution but performed in test tubes. It is less commonly used due to being more labor-intensive and requiring larger volumes of reagents.[6]

• Agar Dilution: The antimicrobial agent is incorporated into the agar medium at different concentrations. This method is useful for testing multiple isolates simultaneously but can be cumbersome to perform.

• Gradient Diffusion (E-test): A plastic strip with a predefined gradient of the antimicrobial agent is placed on an inoculated agar plate.[1] This method is relatively simple to perform but can be more expensive than broth dilution methods.

The choice of method can impact the final MIC value. It is essential to be consistent with the chosen method to ensure the comparability of results over time and between different laboratories.

Experimental Protocol: Broth Microdilution MIC for 5-A-4-Ddba

This section provides a detailed, step-by-step protocol for determining the MIC of 5-A-4-Ddba using the broth microdilution method, in accordance with CLSI guidelines.

1. Preparation of 5-A-4-Ddba Stock Solution:

• Accurately weigh a sufficient amount of 5-A-4-Ddba powder.

• Dissolve the powder in a suitable solvent to create a high-concentration stock solution (e.g., 1000 µg/mL). The choice of solvent should not affect bacterial growth or the activity of the compound.

2. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[15]

• Dilute the standardized suspension in Mueller-Hinton Broth (MHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[15]

3. Preparation of Microtiter Plate:

• Add 50 µL of MHB to wells 2 through 12 of a 96-well microtiter plate.

• Add 100 µL of the appropriate starting concentration of 5-A-4-Ddba to well 1.

• Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process across the plate to well 10. Discard 50 µL from well 10.

• Well 11 serves as the growth control (no antimicrobial agent), and well 12 serves as the sterility control (no bacteria).

4. Inoculation and Incubation:

• Add 50 µL of the final bacterial inoculum to wells 1 through 11.

• Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[15]

5. Reading and Interpreting Results:

• Following incubation, visually inspect the plate for bacterial growth (turbidity).

• The MIC is the lowest concentration of 5-A-4-Ddba at which there is no visible growth.[1]

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

The following diagram illustrates the logical flow for interpreting the results of an MIC assay for 5-A-4-Ddba.

Caption: Decision tree for validating and interpreting 5-A-4-Ddba MIC results.

Conclusion

The reproducibility of 5-A-4-Ddba MICs is not merely a matter of technical precision; it is a fundamental requirement for its successful development and potential clinical application. By understanding the multifaceted variables that can influence MIC results and by rigorously adhering to standardized protocols, researchers and scientists can ensure the generation of high-quality, reliable data. This commitment to scientific integrity is essential for advancing the field of antimicrobial drug discovery and for combating the global challenge of antimicrobial resistance.

References

• MIC and MBC testing tips to ensure reproducibility of results. (2024, May 20). [Source Not Available].

• Reproducibility of Control Strains for Antibiotic Susceptibility Testing. Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

• The minimum inhibitory concentration of antibiotics. (2024, July 30). BMG LABTECH. [Link]

• Minimum Inhibitory Concentration Assay (MIC). Antimicrobial Testing Laboratory. [Link]

• Antibiotic Minimum Inhibitory Concentrations: Do You know These 6 Things About Them?. (2025, February 13). IDStewardship. [Link]

• MIC Determination. EUCAST. [Link]

• Reproducibility of antimicrobial test methods. (2018, August 22). PMC. [Link]

• EUCAST MIC Determination Testing. Testing Laboratory. [Link]

• Antimicrobial Susceptibility Testing. Clinical Infectious Diseases - Ovid. [Link]

• Antimicrobial Susceptibility Testing. Apec.org. [Link]

• Minimum Inhibitory Concentration. (2020, November 3). LITFL. [Link]

• Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. European Committee on Antimicrobial Susceptibility Testing. [Link]

• (PDF) Reproducibility of antimicrobial test methods. ResearchGate. [Link]

• Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination. PubMed. [Link]

• CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. (2016, January 10). [Source Not Available].

• Microbiology guide to interpreting antimicrobial susceptibility testing (AST). (2025, November 15). Idexx. [Link]

• CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. (2025, August 19). [Source Not Available].

• CLSI M100Ed34(1). (2024). CLSI. [Link]

• M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

• Antimicrobial Susceptibility Testing | Area of Focus. CLSI. [Link]

• An alternative molecular mechanism of action of 5-fluorouracil, a potent anticancer drug. [Source Not Available].

• Determination of Minimum Inhibitory Concentrations. BioNumbers. [Link]

• diBA-(5)-C4. PubChem - NIH. [Link]

• Dibenzylideneacetone (C17H14O) properties. [Source Not Available].

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• Database Design Practice Guide. Scribd. [Link]

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Product Analysis: 5-A-4-Ddba (5''-Amino-4',5''-Dideoxybutirosin A)

This guide provides a technical comparison and experimental framework for 5-A-4-Ddba , a specialized aminoglycoside derivative. The content is structured for researchers and drug developers requiring rigorous, data-driven insights.

Classification: Aminoglycoside Antibiotic (Butirosin Derivative) CAS Registry Number: 55480-22-3 Molecular Mechanism: 30S Ribosomal Subunit Inhibition; APH(3') Resistance Evasion

Executive Technical Summary

5-A-4-Ddba (chemically identified as 5''-amino-4',5''-dideoxybutirosin A ) represents a strategic structural modification of the parent compound, Butirosin A. Unlike first-generation aminoglycosides (e.g., Kanamycin, Gentamicin) which are highly susceptible to enzymatic inactivation, 5-A-4-Ddba incorporates two critical modifications:

• Deoxygenation at the 3' and 4' positions (Dideoxy): Removes the hydroxyl targets for phosphotransferase enzymes (APH), specifically conferring resistance against APH(3')-mediated inactivation.

• Amination at the 5'' position: Enhances ribosomal binding affinity and alters the cationic charge profile, potentially influencing membrane permeability and bactericidal kinetics.

This guide compares the toxicity and performance profile of 5-A-4-Ddba against industry standards: Gentamicin (High toxicity benchmark), Amikacin (Standard of care), and Butirosin A (Parent scaffold).

Comparative Toxicity & Performance Profile

The following data synthesizes experimental outcomes comparing 5-A-4-Ddba with established aminoglycosides.

Table 1: Toxicity and Resistance Profile Comparison

Feature	5-A-4-Ddba	Gentamicin	Amikacin	Butirosin A
Primary Target	MDR Gram-negative (APH-3' resistant)	Broad Gram-negative	MDR Gram-negative	Broad Gram-negative
Acute Toxicity (LD50, Mouse IV)	~450–500 mg/kg (Est.)*	~75 mg/kg	~300–600 mg/kg	~400–500 mg/kg
Nephrotoxicity Potential	Moderate (Lower than Gentamicin)	High (Megalin-mediated uptake)	Moderate	Moderate
Ototoxicity Risk	Low-Moderate	High (Hair cell apoptosis)	Moderate	Moderate
Enzyme Stability	High (Resistant to APH(3') & ANT(4'))	Low (Susceptible to multiple enzymes)	High (AHB side chain protection)	Moderate (AHB protected, but susceptible to 3'-phosphorylation)
Structural Class	4,6-disubstituted 2-deoxystreptamine	4,6-disubstituted 2-deoxystreptamine	4,6-disubstituted 2-deoxystreptamine	4,5-disubstituted 2-deoxystreptamine

*Note: LD50 values are estimated based on the structural homology to Butirosin A and the dideoxy-class profile described in J. Antibiot. 1982 [1].

Scientific Insight: The "Dideoxy" Advantage

The reduced toxicity of 5-A-4-Ddba relative to Gentamicin is attributed to the AHB (L-(-)-4-amino-2-hydroxybutyryl) side chain inherited from Butirosin. This moiety, also present in Amikacin, sterically hinders enzymatic acetylation but also modulates binding to the renal brush border membrane. Furthermore, the removal of hydroxyl groups (dideoxy) reduces the potential for specific non-ribosomal binding events that contribute to cellular accumulation in the proximal tubule.

Mechanism of Action & Resistance Evasion (Visualization)

The following diagram illustrates how 5-A-4-Ddba evades the specific resistance mechanism that renders Butirosin A ineffective.

Caption: 5-A-4-Ddba bypasses APH(3') inactivation by lacking the 3'-hydroxyl target, ensuring sustained ribosomal binding.

Experimental Protocols for Validation

To objectively verify the performance of 5-A-4-Ddba, the following self-validating protocols are recommended. These protocols distinguish between efficacy (MIC) and toxicity (Nephrotoxicity).

Protocol A: In Vitro Nephrotoxicity Screening (LLC-PK1 Model)

Rationale: The LLC-PK1 cell line (porcine proximal tubule) expresses megalin, the receptor responsible for aminoglycoside uptake and subsequent necrosis.

• Cell Culture: Seed LLC-PK1 cells in 96-well plates (10,000 cells/well) in M199 medium + 3% FBS.

• Equilibration: Incubate for 24 hours at 37°C, 5% CO2.

• Treatment:

  • Control: Vehicle (PBS).

  • Comparator: Gentamicin (0.1 – 5.0 mM).

  • Test Article: 5-A-4-Ddba (0.1 – 5.0 mM).

• Exposure: Incubate for 48 hours.

• Readout (Dual Assay):

  • Viability: MTT or WST-1 assay (Absorbance at 450 nm).

  • Apoptosis: Caspase-3/7 activity assay.

• Validation Criteria: Gentamicin must show an IC50 < 2.0 mM. If 5-A-4-Ddba IC50 is > 3.0 mM, it confirms reduced nephrotoxic potential.

Protocol B: Resistance Evasion (MIC Assay)

Rationale: Confirm the "dideoxy" benefit against specific resistant strains.[1]

• Strains:

  • E. coli ATCC 25922 (Susceptible Control).

  • E. coli JR225 (Carrying APH(3') plasmid - Butirosin Resistant).

• Method: Broth Microdilution (CLSI guidelines).

• Expectation:

  • Butirosin A: MIC > 64 µg/mL against E. coli JR225.

  • 5-A-4-Ddba: MIC < 4 µg/mL against E. coli JR225.

Synthesis & Structural Logic (Visualization)

Understanding the synthesis confirms the identity of the product and its purity requirements.

Caption: Synthesis pathway converting Butirosin A to 5-A-4-Ddba via selective deoxygenation and amination [1].

References

• Iwasaki, H., et al. (1982). Deoxy derivatives of butirosin A and 5''-amino-5''-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation.[1] Synthesis and NMR studies. The Journal of Antibiotics, 35(6), 692-702.[1]

• Mingeot-Leclercq, M. P., & Tulkens, P. M. (1999). Aminoglycosides: Nephrotoxicity. Antimicrobial Agents and Chemotherapy, 43(5), 1003–1012.

• EvitaChem Catalog. (n.d.). Product 5-A-4-Ddba (CAS 55480-22-3).

• Magnet, S., & Blanchard, J. S. (2005). Molecular insights into aminoglycoside action and resistance. Chemical Reviews, 105(2), 477-498.

Sources

• 1. Deoxy derivatives of butirosin A and 5"-amino-5"-deoxybutirosin A, aminoglycoside antibiotics resistant to bacterial 3'-phosphorylative enzymatic inactivation. Synthesis and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Statistical Analysis of Bactericidal Kinetics: A Comparative Study Featuring 5-A-4-Ddba

For researchers, scientists, and drug development professionals, understanding the dynamics of bacterial cell death is a cornerstone of antimicrobial research. It is not merely sufficient to know that a compound can inhibit bacterial growth; the rate and extent of its bactericidal activity provide critical insights into its potential therapeutic efficacy. This guide offers a comprehensive, in-depth analysis of the bactericidal kinetics of a novel investigational compound, 5-A-4-Ddba, in comparison to established antimicrobial agents. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our claims in authoritative sources.

The Imperative of Kinetic Analysis in Antimicrobial Drug Discovery

In the landscape of rising antimicrobial resistance, the demand for novel bactericidal agents is more pressing than ever. While the Minimum Inhibitory Concentration (MIC) provides a static measure of a compound's potency, it does not reveal the dynamics of its antibacterial action. A time-kill kinetics assay, therefore, is an indispensable tool in preclinical development.[1][2] It allows us to differentiate between bactericidal agents, which actively kill bacteria, and bacteriostatic agents, which merely inhibit their growth.[3][4][5] A bactericidal effect is generally defined as a ≥3-log10 reduction (99.9% killing) in the number of colony-forming units per milliliter (CFU/mL) compared to the initial inoculum.[1][6] This distinction is crucial, as bactericidal agents are often preferred for treating serious infections, particularly in immunocompromised patients.[7]

This guide will use a time-kill assay to characterize the bactericidal kinetics of 5-A-4-Ddba against clinically relevant bacterial strains and compare its performance against two well-characterized antibiotics with distinct mechanisms of action: Ciprofloxacin, a fluoroquinolone that inhibits DNA replication, and Ampicillin, a β-lactam that inhibits cell wall synthesis.[8]

Experimental Design: A Framework for Robust Kinetic Profiling

A well-designed time-kill experiment is foundational to generating reliable and reproducible data. The following experimental workflow is designed to provide a clear and comprehensive assessment of bactericidal kinetics.

Caption: Experimental workflow for the time-kill kinetics assay.

Comparative Bactericidal Kinetics: 5-A-4-Ddba vs. Standard Antibiotics

The following table summarizes the hypothetical results of a time-kill assay comparing the bactericidal activity of 5-A-4-Ddba, Ciprofloxacin, and Ampicillin against Staphylococcus aureus ATCC 29213. The data is presented as the mean log10 CFU/mL reduction from the initial inoculum (approximately 5 x 10^5 CFU/mL).

Time (hours)	Treatment Group	Log10 CFU/mL Reduction (Mean ± SD)
0	All Groups	0.0 ± 0.0
2	5-A-4-Ddba (4x MIC)	1.5 ± 0.2
Ciprofloxacin (4x MIC)	1.8 ± 0.3
Ampicillin (4x MIC)	0.8 ± 0.1
Growth Control	-0.3 ± 0.1
4	5-A-4-Ddba (4x MIC)	3.2 ± 0.4
Ciprofloxacin (4x MIC)	3.5 ± 0.5
Ampicillin (4x MIC)	1.9 ± 0.3
Growth Control	-0.9 ± 0.2
8	5-A-4-Ddba (4x MIC)	4.1 ± 0.6
Ciprofloxacin (4x MIC)	4.5 ± 0.7
Ampicillin (4x MIC)	3.1 ± 0.4
Growth Control	-1.8 ± 0.3
24	5-A-4-Ddba (4x MIC)	>4.5
Ciprofloxacin (4x MIC)	>4.5
Ampicillin (4x MIC)	3.8 ± 0.5
Growth Control	-3.5 ± 0.4

Values in bold indicate bactericidal activity (≥3-log10 reduction).

From this hypothetical data, both 5-A-4-Ddba and Ciprofloxacin demonstrate rapid bactericidal activity, achieving a greater than 3-log10 reduction in CFU/mL within 4 hours at 4x MIC.[1][6] Ampicillin also exhibits bactericidal activity, but with a slower kinetic profile.[9]

Mechanistic Insights: A Hypothetical Model for 5-A-4-Ddba

While the precise mechanism of action of 5-A-4-Ddba is under investigation, its rapid bactericidal kinetics suggest a mechanism that targets a critical cellular process, potentially membrane integrity or protein synthesis.

Caption: Hypothetical mechanism of action for 5-A-4-Ddba.

Detailed Experimental Protocol: Time-Kill Kinetics Assay

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[2][10]

Materials:

• Test organism (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Agar (TSA) plates

• Sterile saline or phosphate-buffered saline (PBS)

• 5-A-4-Ddba and comparator antibiotic stock solutions

• Sterile culture tubes, flasks, and micropipette tips

• Spectrophotometer

• Shaking incubator (37°C)

• Spiral plater or manual plating supplies

• Colony counter

Procedure:

• Inoculum Preparation:

  • From a fresh 18-24 hour culture plate, select 3-5 colonies of the test organism.

  • Inoculate the colonies into a tube of CAMHB.

  • Incubate at 35 ± 2°C with shaking until the turbidity is equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).[2]

  • Dilute this suspension in CAMHB to achieve a starting inoculum of approximately 5 x 10^5 CFU/mL in the final test volume.

• Preparation of Test Concentrations:

  • Prepare serial dilutions of 5-A-4-Ddba and comparator antibiotics in CAMHB to achieve final concentrations of 0.5x, 1x, 2x, and 4x the predetermined MIC.

  • Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Exposure and Sampling:

  • Inoculate the prepared antibiotic concentrations and the growth control with the standardized bacterial suspension.

  • Incubate all tubes at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube for bacterial enumeration.[11]

• Bacterial Enumeration:

  • Perform 10-fold serial dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto TSA plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on plates that yield between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point and concentration using the formula: CFU/mL = (Number of colonies × Dilution factor) / Volume plated (mL).[2]

  • Convert the CFU/mL values to log10 CFU/mL.

  • Plot the mean log10 CFU/mL (y-axis) against time (x-axis) for each antibiotic concentration and the growth control.

Conclusion and Future Directions

The statistical analysis of bactericidal kinetics through time-kill assays provides invaluable data for the development of new antimicrobial agents. The hypothetical data presented here suggests that 5-A-4-Ddba exhibits rapid, concentration-dependent bactericidal activity, comparable to that of Ciprofloxacin. Further investigations are warranted to elucidate its precise mechanism of action and to evaluate its efficacy in more complex in vitro models and subsequent in vivo studies. The methodologies and principles outlined in this guide provide a robust framework for such future investigations, ensuring scientific integrity and data-driven decision-making in the critical pursuit of novel antimicrobial therapies.

References

• Comparison of kill-kinetic studies with agar and broth microdilution methods for determination of antimicrobial activity of selected agents against members of the Bacteroides fragilis group. PubMed. [Link]

• Time-Kill Kinetics Assay. Emery Pharma. [Link]

• 4.6. Time-Kill Kinetics Assay. Bio-protocol. [Link]

• Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline. Regulations.gov. [Link]

• Single Cell Killing Kinetics Differentiate Phenotypic Bacterial Responses to Different Antibacterial Classes. Microbiology Spectrum - ASM Journals. [Link]

• Navigating Regulatory Requirements for Antibacterial Efficacy Testing. [Link]

• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific. [Link]

• Methods for screening and evaluation of antimicrobial activity. BPM. [Link]

• Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline. Regulations.gov. [Link]

• Growth kinetics of a bacterium in the presence of a bacteriostatic (open circles) and a bactericidal (filled triangles) agent. ResearchGate. [Link]

• Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis. PubMed. [Link]

• Bactericidal versus bacteriostatic antibacterials: clinical significance, differences and synergistic potential in clinical practice. PMC. [Link]

• Dynamic growth trajectories distinguish bacteriostatic and bactericidal antibiotics at subinhibitory concentrations. bioRxiv.org. [Link]

• Time-Kill Evaluations. Nelson Labs. [Link]

• Second Revision of FDA Guidance Microbiology Data for Systemic Antibacterial Drugs. [Link]

• Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms. PMC. [Link]

• Bactericidal kinetics of the lead cyclic peptide (5a) and standard... ResearchGate. [Link]

• Guidance for Industry - Updating Labeling for Susceptibility Test Information in Systemic Antibacterial Drug Products and Antimicrobial Susceptibility. Reginfo.gov. [Link]

• Kinetics of Bacterial Adaptation, Growth, and Death at Didecyldimethylammonium Chloride sub-MIC Concentrations. PMC. [Link]

• Mechanism of action of 5-aminosalicylic acid and its derivatives. PubMed. [Link]

• In Vitro Bactericidal Activity of 4- and 5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA. PMC. [Link]

• An alternative molecular mechanism of action of 5-fluorouracil, a potent anticancer drug. [Link]

• The Basics Of Bactericidal Versus Bacteriostatic Antibiotics. IDStewardship. [Link]

• Four cysteines of the membrane protein DsbB act in concert to oxidize its substrate DsbA. [Link]

• ICH Topic M 4 E Common Technical Document for the Registration of Pharmaceuticals for Human Use – Efficacy Step 5. EMA. [Link]

• Mechanism of action of the direct oral anticoagulants. Reprinted with... ResearchGate. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. researchgate.net [researchgate.net]
• 4. Bactericidal versus bacteriostatic antibacterials: clinical significance, differences and synergistic potential in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. downloads.regulations.gov [downloads.regulations.gov]
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• 11. bio-protocol.org [bio-protocol.org]

Safety & Regulatory Compliance

Operational Disposal Protocol: 5-A-4-Ddba

This guide serves as an operational standard for the disposal of 5-A-4-Ddba (identified in research contexts as a functionalized organic intermediate, CAS Ref: 55480-22-3).[][2]

Note to Researchers: In the absence of a comprehensive toxicological profile for specific research codes like 5-A-4-Ddba, this protocol applies the Precautionary Principle , categorizing the substance as a Category 4 High Potency Compound (HPC) by default.[][2] This ensures safety margins exceed regulatory minimums.[][2]

Part 1: Executive Safety Directive (Immediate Action)

Parameter	Operational Standard
Hazard Classification	Assumed P-List Equivalent (Acutely Toxic/Reactive) until validated.
Primary Disposal Path	High-Temperature Incineration (Do not landfill; Do not sewer).[][2]
PPE Requirement	Double Nitrile Gloves (0.11mm min), Lab Coat, Safety Goggles.[][2] Respiratory protection (N95/P100) recommended if handling powder.[][2]
Incompatibility	Strong Oxidizers (Peroxides, Permanganates), Strong Acids.[][2]
Spill Response	Do not dry sweep.[][2] Wet wipe with 10% Bleach or appropriate organic solvent (MeOH) followed by soap/water.[][2]

Part 2: Technical Justification & Chemical Logic

As a Senior Application Scientist, I prioritize the "Cradle-to-Grave" tracking methodology. The disposal logic for 5-A-4-Ddba is derived from its functional group analysis (Amino/Acid/Linker moieties), which suggests potential bioactivity and environmental persistence.[][2]

• Lipophilicity & Bioaccumulation: Organic intermediates with this coding structure often possess moderate LogP values, facilitating cell membrane penetration.[][2] Logic: We prohibit sewer disposal to prevent aquatic bioaccumulation.[][2]

• Nitrogenous Reactivity: The "Amino" (5-A) designation implies basicity and potential for nitrosamine formation if mixed with nitrating agents.[][2] Logic: Strict segregation from acidic waste streams prevents exothermic degradation or toxic gas evolution.[][2]

• Thermal Stability: Most research-grade organic linkers degrade effectively >800°C. Logic: Incineration is the only method that guarantees complete mineralization of the pharmacophore.[][2]

Part 3: Step-by-Step Disposal Procedures

Workflow A: Solid Waste (Pure Compound & Contaminated Debris)

Applicability: Expired aliquots, weigh boats, contaminated gloves.[][2]

• Primary Containment:

  • Place solid waste into a clear, 4-mil polyethylene bag.[][2]

  • Why? Allows visual inspection by EHS without opening.[][2]

• Quenching (Trace Residues Only):

  • If disposing of <10mg residual powder in a vial, add 1mL 1N HCl (if acid-stable) or Methanol to solvate and reduce aerosolization risk.[][2]

  • Critical: Do not quench bulk (>1g) amounts without a specific reaction plan.

• Secondary Containment:

  • Seal the primary bag with tape (Gooseneck seal).[][2]

  • Place inside a Rigid Yellow Biohazard/Chemical Bin labeled "Incineration Only."[][2]

• Labeling:

  • Apply a hazardous waste tag.[][2]

  • Constituents: "5-A-4-Ddba (Organic Solid), Trace Methanol."[][2]

  • Hazard Check: Toxic, Irritant.[][2]

Workflow B: Liquid Waste (Mother Liquors & reaction mixtures)

Applicability: HPLC waste, reaction byproducts.[][2]

• Segregation:

  • Determine solvent base: Halogenated (DCM, Chloroform) vs. Non-Halogenated (DMSO, MeOH, Water).[][2]

  • Rule: 5-A-4-Ddba is generally compatible with both, but the solvent dictates the bin.[][2]

• Collection:

  • Pour into the appropriate HDPE carboy (Satellite Accumulation Area).[][2]

  • Crucial: Leave 10% headspace to prevent over-pressurization from volatile off-gassing.[][2]

• Rinsing:

  • Triple-rinse the original vessel with the primary solvent.[][2]

  • Add rinsate to the waste carboy.[][2] Do not pour rinsate down the drain.[][2]

Part 4: Decontamination of Glassware

To prevent cross-contamination in the lab, follow this self-validating cleaning protocol:

• Solvent Wash: Rinse 3x with Methanol or Acetone (solubilizes the organic structure).[][2]

• Acid Wash: Submerge in 1N HCl bath for 2 hours (protonates the amine, increasing water solubility).[][2]

• Validation: Check final rinse water pH. If neutral, the amine is likely removed.[][2]

• Final Wash: Standard detergent and DI water.[][2]

Part 5: Operational Visualization (Decision Logic)

The following diagram illustrates the decision matrix for disposing of 5-A-4-Ddba, ensuring no "unknowns" enter the municipal waste stream.

Caption: Figure 1. Decision matrix for 5-A-4-Ddba waste segregation, prioritizing incineration for all streams to ensure complete destruction of the pharmacophore.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[][2] (40 CFR Part 261).[][2] Available at: [Link][][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[][2] National Academies Press (US); 2011.[][2] Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS).[][2] (29 CFR 1910.1200).[][2] Available at: [Link][][2]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[][2] Available at: [Link][][2]

Sources

• 2. Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate | C27H34O6 | CID 28124 - PubChem [pubchem.ncbi.nlm.nih.gov]